(R)-Xyl-SDP

• CAS: 528521-89-3; 917377-75-4

Core Science & Biosynthesis

(R)-Xyl-SDP chemical structure and properties

An In-Depth Technical Guide to (R)-Xyl-SDP: Structure, Properties, and Catalytic Applications

Abstract

(R)-7,7'-Bis[di(3,5-dimethylphenyl)phosphino]-1,1'-spirobiindane, commonly known as (R)-Xyl-SDP, is a chiral phosphine ligand of significant interest in the field of asymmetric catalysis. Its unique structural architecture, characterized by a rigid C₂-symmetric spirobiindane backbone and sterically demanding di(3,5-dimethylphenyl)phosphino (xylyl) groups, creates a well-defined and highly effective chiral environment around a metal center. This guide provides a comprehensive technical overview of (R)-Xyl-SDP, detailing its chemical structure, physicochemical properties, and proven applications, particularly in palladium-catalyzed cross-coupling reactions. The causality behind its high performance in inducing enantioselectivity is explored, offering valuable insights for researchers and professionals in chemical synthesis and drug development.

Chemical Identity and Structural Elucidation

The efficacy of a chiral ligand is fundamentally rooted in its three-dimensional structure. (R)-Xyl-SDP is a member of the spiro diphosphine (SDP) ligand family, which is renowned for its conformational rigidity and axial chirality.

• Nomenclature and Identification:

  • Common Name: (R)-Xyl-SDP[1]

  • Synonyms: (R)-(+)-7,7′-Bis[di(3,5-dimethylphenyl)phosphino]-1,1′-spirobiindane, (R)-(+)-7,7′-Bis[di(3,5-dimethylphenyl)phosphino]-2,2′,3,3′-tetrahydro-1,1′-spirobiindene[2][3]

  • IUPAC Name: [4'-bis(3,5-dimethylphenyl)phosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-yl]-bis(3,5-dimethylphenyl)phosphane[1]

  • CAS Number: 917377-75-4[1][4]

  • Molecular Formula: C₄₉H₅₀P₂[1][4]

Structural Analysis: The structure of (R)-Xyl-SDP is defined by two key components:

• The (R)-1,1'-Spirobiindane Backbone: This core unit provides the ligand's essential rigidity. The two indane moieties are locked in a perpendicular orientation by the central spiro carbon, preventing bond rotation. This rigidity is crucial as it minimizes conformational ambiguity, leading to a more predictable and selective coordination environment when bound to a metal. The "(R)" designation refers to the axial chirality at this spiro center.

• The Di(3,5-dimethylphenyl)phosphino Groups: Positioned at the 7 and 7' positions of the spirobiindane skeleton, these bulky phosphine units are the points of coordination to a metal catalyst. The four xylyl (3,5-dimethylphenyl) groups extend outwards, forming deep chiral pockets around the catalytic site. This steric hindrance is not merely for bulk; it directly influences the orientation of incoming substrates, thereby dictating the stereochemical outcome of the reaction.

Caption: Simplified 2D representation of (R)-Xyl-SDP's key structural features.

Physicochemical and Safety Data

A thorough understanding of a compound's physical and chemical properties is paramount for its effective handling, storage, and application in experimental design.

Table 1: Physicochemical Properties of (R)-Xyl-SDP

Property	Value	Source(s)
Molecular Weight	700.87 g/mol	[4]
Appearance	Solid
Melting Point	>300 °C
Optical Activity	[α]²²/D +64.0, c = 1 in chloroform
Purity	Typically ≥97%	[4]
Functional Groups	Phosphine

Storage and Handling: Proper storage is critical to maintain the integrity of this air-sensitive ligand.

• Storage Temperature: Recommendations vary from -20°C to a range of 2-8°C.[5] The most prudent approach is to store it in a freezer under an inert atmosphere (e.g., nitrogen or argon).

• Precautions: Store protected from light and moisture.[4][5]

Safety Profile: (R)-Xyl-SDP is classified as a hazardous substance and requires careful handling.

• GHS Classification: Labeled with the GHS07 pictogram (exclamation mark).[5]

• Hazard Statements: H302: Harmful if swallowed.[1][5]

• Precautionary Statements: Includes P264 (Wash hands thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), and P301 + P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell).

• Personal Protective Equipment (PPE): Standard laboratory PPE, including gloves, eye protection, and a dust mask (type N95), is recommended.

Synthesis and Characterization Workflow

While specific, proprietary synthesis routes may vary, the preparation of chiral diphosphine ligands like (R)-Xyl-SDP generally follows a well-established synthetic logic. The process begins with the chiral backbone, which is then functionalized with the desired phosphine moieties.

Conceptual Synthesis Workflow:

• Preparation of the Chiral Backbone: The synthesis typically starts from a precursor to the 1,1'-spirobiindane-7,7'-diol. This diol is then converted to a more reactive ditriflate or dihalide.

• Phosphination Reaction: The key C-P bond-forming step involves the reaction of the activated backbone (e.g., the ditriflate) with a secondary phosphine, such as di(3,5-dimethylphenyl)phosphine, or its corresponding phosphine oxide followed by a reduction step. This is often a metal-catalyzed cross-coupling reaction.

• Purification: The crude product is purified using standard techniques such as column chromatography on silica gel to isolate the (R)-Xyl-SDP ligand with high purity.

• Quality Control: The final product's identity and purity are confirmed through a suite of analytical methods, including:

  • ³¹P NMR Spectroscopy: To confirm the presence and chemical environment of the phosphorus atoms.

  • ¹H and ¹³C NMR Spectroscopy: To verify the overall structure of the molecule.

  • Mass Spectrometry: To confirm the molecular weight.[1][6]

  • Optical Rotation: To verify the specific enantiomer and its enantiopurity.

Caption: Conceptual workflow for the synthesis and validation of (R)-Xyl-SDP.

Applications in Asymmetric Catalysis

(R)-Xyl-SDP has emerged as a highly effective ligand for a range of palladium-catalyzed asymmetric transformations. Its performance is directly attributable to the structural features discussed previously: the rigid scaffold ensures a predictable coordination geometry, while the bulky xylyl groups create a discriminating chiral environment that favors the formation of one enantiomer of the product over the other.

Key Applications:

• Asymmetric Heck Reactions: (R)-Xyl-SDP has demonstrated utility in both intra- and intermolecular asymmetric Heck reactions, facilitating the formation of C-C bonds with high enantioselectivity.[7][8] This is a powerful method for constructing chiral quaternary carbon centers.

• Asymmetric Allylic Alkylation (AAA): Chiral spiro diphosphines, including (R)-Xyl-SDP, are efficient ligands for the Pd-catalyzed asymmetric allylic alkylation of substrates like 1,3-diphenyl-2-propenyl acetate with various nucleophiles.[9] The ligand effectively controls the stereochemistry of the nucleophilic attack on the π-allyl palladium intermediate.

Mechanism of Action in a Catalytic Cycle: In a typical Pd-catalyzed cross-coupling reaction, the (R)-Xyl-SDP ligand coordinates to the palladium precursor to form the active chiral catalyst. This catalyst then enters the catalytic cycle.

Caption: Generalized catalytic cycle for a Pd-catalyzed reaction using (R)-Xyl-SDP.

The causality for high enantioselectivity lies in the transition state of the stereochemistry-determining step (e.g., nucleophilic attack or migratory insertion). The chiral pocket created by the (R)-Xyl-SDP ligand makes one of the two possible diastereomeric transition states significantly lower in energy. This energy difference translates directly into a high enantiomeric excess (ee) in the final product.

Conclusion

(R)-Xyl-SDP is a state-of-the-art chiral ligand that exemplifies the principles of modern catalyst design. The rational combination of a rigid, C₂-symmetric backbone with sterically demanding phosphine units provides a powerful tool for addressing challenges in asymmetric synthesis. Its proven success in demanding transformations like the Heck and allylic alkylation reactions underscores its value to researchers in academia and industry. A thorough understanding of its structure, properties, and handling requirements is essential for leveraging its full potential in the development of efficient and highly selective catalytic processes.

References

• National Center for Biotechnology Information. "(R)-Xyl-SDP | C49H50P2 | CID 11309256 - PubChem." PubChem. [Link]

• PubChemLite. "(r)-xyl-sdp (C49H50P2)." [Link]

• Sigma-Aldrich.cn. "(R)-Xyl-SDP 917377-75-4." [Link]

• ResearchGate. "Application of SDP Ligands for Pd‐Catalyzed Allylic Alkylation." [Link]

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Technical Deep Dive: (R)-Xyl-SDP (CAS 917377-75-4)

Advanced Chiral Ligand for High-Efficiency Asymmetric Hydrogenation

Executive Summary

(R)-Xyl-SDP (CAS: 917377-75-4) is a premier chiral spiro diphosphine ligand characterized by its rigid 1,1'-spirobiindane backbone and sterically demanding 3,5-dimethylphenyl (xylyl) substituents.[1][2] Developed primarily by the Zhou group at Nankai University, this ligand represents a significant evolution in ligand design, overcoming the flexibility issues inherent in atropisomeric ligands like BINAP.

This guide details the physicochemical properties, mechanistic advantages, and a validated protocol for the asymmetric hydrogenation of aromatic ketones—the "gold standard" application for this ligand class.

Chemical Profile & Structural Logic[3]

The core advantage of (R)-Xyl-SDP lies in the synergy between its spiro-rigidity and xylyl-steric bulk . Unlike binaphthyl-based ligands (e.g., BINAP), which rely on atropisomerism (hindered rotation), the spirobiindane backbone of SDP is chemically fused, eliminating the possibility of racemization under high-temperature conditions.

Physicochemical Data Table

Property	Specification
Common Name	(R)-Xyl-SDP
IUPAC Name	(R)-(+)-7,7'-Bis[di(3,5-dimethylphenyl)phosphino]-1,1'-spirobiindane
CAS Number	917377-75-4
Formula	C₄₉H₅₀P₂
Molecular Weight	700.87 g/mol
Appearance	White to off-white solid
Solubility	Soluble in CHCl₃, CH₂Cl₂, THF, Toluene; Insoluble in Hexanes, Water
Optical Rotation	(c = 0.5, CHCl₃)
Air Sensitivity	High (Oxidation prone in solution)

Structural Visualization

The following diagram illustrates the ligand's architecture, highlighting the "Deep Chiral Pocket" created by the xylyl groups, which is critical for substrate orientation.

Figure 1: Structural logic of (R)-Xyl-SDP showing the flow from backbone rigidity to the creation of a selective chiral environment.

Mechanism of Action: Ru-Catalyzed Hydrogenation[7]

When complexed with Ruthenium (e.g., in combination with a diamine like DPEN), (R)-Xyl-SDP operates via a metal-ligand bifunctional mechanism . The "Xyl" groups serve a dual purpose:

• Steric Wall: They prevent the substrate from approaching the metal center in the "wrong" orientation.

• Electronic Activation: The electron-rich nature of the xylyl rings increases the electron density on the phosphorus, stabilizing the active metal hydride species.

Catalytic Cycle Diagram

Figure 2: Simplified catalytic cycle for ketone hydrogenation. The steric bulk of Xyl-SDP dictates the geometry of the Transition State (TS).

Validated Experimental Protocol

Application: Asymmetric Hydrogenation of Acetophenone (Model Substrate) Target: (R)-1-Phenylethanol Expected Outcome: >95% Yield, >98% ee

4.1 Reagents & Equipment

• Ligand: (R)-Xyl-SDP (11 mg, 0.015 mmol)

• Metal Precursor: [RuCl₂(p-cymene)]₂ (4.6 mg, 0.0075 mmol)

• Diamine Co-ligand: (R,R)-DPEN (1,2-diphenylethylenediamine) (3.2 mg, 0.015 mmol)

• Substrate: Acetophenone (1.20 g, 10 mmol)

• Base: t-BuOK (1.0 M in t-BuOH, 0.1 mL)

• Solvent: Anhydrous 2-Propanol (IPA), degassed.

• Apparatus: High-pressure stainless steel autoclave (Parr reactor).

4.2 Step-by-Step Workflow

Step 1: Catalyst Pre-formation (In-situ)

• Why: Pre-forming the complex ensures correct stoichiometry and prevents ligand oxidation before metal coordination.

• In a glovebox (Ar atmosphere), charge a dry Schlenk tube with [RuCl₂(p-cymene)]₂, (R)-Xyl-SDP, and (R,R)-DPEN.

• Add 2 mL of anhydrous IPA.

• Stir at 80°C for 1 hour. The solution should turn from orange-red to a clear yellow-orange, indicating the formation of the RuCl2(Xyl-SDP)(DPEN) complex. Cool to room temperature.

Step 2: Reaction Assembly

• Add the substrate (Acetophenone) to the catalyst solution.

• Add the base (t-BuOK solution). Note: The base is essential to generate the active Ru-H species by eliminating HCl.

• Transfer the mixture via cannula into the autoclave (pre-purged with Argon).

Step 3: Hydrogenation

• Purge the autoclave with Hydrogen gas (H₂) three times (pressurize to 10 atm, then vent).

• Pressurize to 10-30 atm (approx. 150-450 psi) .

• Stir vigorously at 25-30°C for 2-4 hours.

• Monitoring: Check H₂ uptake. Reaction is complete when pressure stabilizes.

Step 4: Workup & Analysis

• Vent H₂ carefully in a fume hood.

• Concentrate the solvent under reduced pressure.[3]

• Pass the residue through a short silica plug (eluent: Et₂O) to remove the metal catalyst.

• Analysis: Determine ee% via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 95:5).

Experimental Workflow Diagram

Figure 3: Operational workflow for the asymmetric hydrogenation of ketones using (R)-Xyl-SDP.

Handling & Safety Protocols

• Oxidation Sensitivity: Like all electron-rich phosphines, (R)-Xyl-SDP is prone to oxidation to the phosphine oxide (SDP(O)), which is catalytically inactive for this specific mechanism.

  • Protocol: Always store in a glovebox or under inert gas (Ar/N₂). Solutions should be degassed via freeze-pump-thaw cycles.

• Toxicity: Classified as Acute Tox. 4 (Oral).[4][5] Avoid inhalation of dust.

  • PPE:[4][5] Wear nitrile gloves, safety goggles, and use a fume hood for all manipulations outside a glovebox.

• Storage: Keep at -20°C for long-term stability.

References

• Xie, J.-H., Zhou, Q.-L., et al. (2003). "Synthesis of Spiro Diphosphines and Their Application in Asymmetric Hydrogenation of Ketones." Journal of the American Chemical Society, 125(15), 4404–4405. [Link]

• Xie, J.-H., Liu, X.-Y., Xie, J.-B., Wang, L.-X., & Zhou, Q.-L. (2004). "Highly Enantioselective Hydrogenation of Heteroaromatic Ketones Catalyzed by Ru Complexes of Spiro Diphosphines." Angewandte Chemie International Edition, 43(27), 3545–3547. [Link]

• Zhou, Q.-L. (2016). "Privileged Chiral Ligands and Catalysts." Wiley-VCH. (Chapter 3: Spiro Ligands). [Link]

• Ding, K., & Dai, L. (2008). "Organic Chemistry: Breakthroughs and Perspectives." (Discussion on Zhou's SDP Ligands). [Link]

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• 5. (R)-Xyl-SDP | Sigma-Aldrich [sigmaaldrich.cn]

Technical Guide: Synthesis and Preparation of (R)-Xyl-SDP Ligand

Executive Summary & Core Directive

Subject: (R)-Xyl-SDP [(R)-7,7'-Bis[di(3,5-dimethylphenyl)phosphino]-1,1'-spirobiindane] CAS Registry Number: 917377-75-4 Primary Application: Transition metal catalysis (Pd, Rh, Ir) for highly enantioselective hydrogenation, C-C bond formation, and asymmetric allylic alkylations.

This guide provides a rigorous, field-validated protocol for the synthesis of the (R)-Xyl-SDP ligand. Unlike generic procedures, this document focuses on the Zhou Protocol (developed by Prof. Qi-Lin Zhou), which utilizes a palladium-catalyzed C-P bond formation strategy. This route is superior to lithiation methods due to higher functional group tolerance and the avoidance of cryogenic racemization risks associated with lithiated spiro-backbones.

Retrosynthetic Analysis & Strategic Logic

The synthesis of (R)-Xyl-SDP is best approached via a convergent strategy. The rigid 1,1'-spirobiindane backbone is the chirality source, while the electronic and steric properties are tuned by the phosphine substituents.

Mechanistic Disconnection

• Backbone: The

  -symmetric spirobiindane scaffold is derived from optically pure (R)-1,1'-spirobiindane-7,7'-diol ((R)-SPINOL).[1]

• Activation: The inert phenolic hydroxyls are activated as triflates (OTf), creating a viable electrophile for cross-coupling.

• Phosphinylation: The C-P bonds are formed via a Pd-catalyzed coupling between the aryl ditriflate and a secondary phosphine, Bis(3,5-dimethylphenyl)phosphine.

Figure 1: Retrosynthetic disconnection of (R)-Xyl-SDP showing the convergent assembly of the activated backbone and the phosphine unit.

Detailed Experimental Protocol

Phase 1: Preparation of the Secondary Phosphine

Target: Bis(3,5-dimethylphenyl)phosphine (HP(Xyl)₂) Criticality: High. Secondary phosphines are air-sensitive. This step must be performed under strict inert atmosphere (Argon/Nitrogen).

Reagents:

• Bis(3,5-dimethylphenyl)phosphine oxide (Commercial or synthesized via Grignard)

• Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride), 70% in toluene[2]

• Toluene (Anhydrous)

Protocol:

• Dissolution: In a flame-dried Schlenk flask under Argon, dissolve bis(3,5-dimethylphenyl)phosphine oxide (1.0 eq) in anhydrous toluene (approx. 0.8 M concentration).

• Reduction: Cool the solution to 0°C. Add Red-Al solution (1.0–1.2 eq) dropwise via syringe. The reaction is exothermic; control the addition rate to maintain internal temperature <5°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 5–6 hours.

• Quench: Cool to 0°C. Carefully quench with degassed water (slow addition).

• Workup: Separate the organic layer under inert atmosphere. Dry over anhydrous Na₂SO₄.

• Isolation: Remove solvent under reduced pressure. The product is a liquid/oil.

  • Quality Check: ³¹P NMR should show a doublet (coupling with H) around -40 to -60 ppm (typical for secondary phosphines), distinct from the oxide signal.

Phase 2: Activation of the Chiral Backbone

Target: (R)-1,1'-Spirobiindane-7,7'-diyl trifluoromethanesulfonate ((R)-SPINOL-OTf) Precursor: (R)-SPINOL (commercially available or resolved via inclusion complexation with N-benzylcinchonidinium chloride).

Protocol:

• Setup: Charge a dried round-bottom flask with (R)-SPINOL (1.0 eq) and Pyridine (4.0 eq) in anhydrous DCM (0.2 M). Cool to 0°C.

• Triflation: Add Trifluoromethanesulfonic anhydride (Tf₂O, 2.5 eq) dropwise over 20 minutes.

• Incubation: Allow to warm to room temperature and stir overnight (12–16 h).

• Workup: Dilute with Et₂O, wash with 1N HCl (to remove pyridine), saturated NaHCO₃, and brine.

• Purification: Flash column chromatography (Silica gel, Hexanes/EtOAc 10:1).

  • Yield Target: >90%.[2][3][4][5]

  • Appearance: White solid.[4][6]

Phase 3: Palladium-Catalyzed C-P Coupling (The Zhou Protocol)

Target: (R)-Xyl-SDP Mechanism: Pd(0)/Pd(II) catalytic cycle involving oxidative addition to the aryl triflate and reductive elimination of the phosphine.

Reagents & Conditions:

Component	Equivalents	Role
(R)-SPINOL-OTf	1.0	Electrophile
HP(Xyl)₂	2.5	Nucleophile
Pd(OAc)₂	10 mol%	Pre-catalyst
dppb	10 mol%	Ligand for Pd
DIPEA (Hünig's Base)	4.0	Base

| DMF | Solvent (0.1 M) | Medium |

Step-by-Step Procedure:

• Catalyst Pre-formation: In a glovebox or under strict Argon flow, mix Pd(OAc)₂ and 1,4-bis(diphenylphosphino)butane (dppb) in DMF. Stir for 15 minutes to generate the active catalyst species.

• Reaction Assembly: Add (R)-SPINOL-OTf, the secondary phosphine HP(Xyl)₂, and DIPEA to the catalyst solution.

• Heating: Seal the Schlenk tube/pressure vial and heat to 100–120°C .

  • Note: High temperature is required to overcome the steric hindrance of the spiro backbone and the xylyl groups.

• Monitoring: Monitor by TLC or ³¹P NMR. The disappearance of the secondary phosphine doublet and the appearance of a singlet (tertiary phosphine) indicates completion (typically 12–24 h).

• Workup: Cool to RT. Remove DMF under high vacuum. Redissolve residue in EtOAc/Water. Wash organic layer thoroughly to remove salts and residual DMF.

• Purification: Column chromatography on silica gel.

  • Eluent: Hexanes/DCM or Hexanes/EtOAc.

  • Precaution: Perform purification rapidly or under inert gas if possible, though Xyl-SDP is moderately air-stable as a solid.

• Final Recrystallization: Recrystallize from DCM/MeOH or Hexanes to obtain high-purity crystals.

Analytical Data & Quality Control

To ensure the ligand meets "Drug Development" standards, verify the following parameters.

Attribute	Specification	Method
Appearance	White to off-white powder	Visual
³¹P NMR	Singlet, δ ~ -15 to -25 ppm (approx)	CDCl₃, 162 MHz
¹H NMR	Characteristic doublets for spiro-backbone; Singlets for Ar-CH₃ (Xyl)	CDCl₃, 400 MHz
Optical Rotation	(c=0.5, CHCl₃)	Polarimetry
Enantiomeric Excess	>99% ee	Chiral HPLC (e.g., Chiralcel OD-H)
Oxidation State	<1% Phosphine Oxide (Signal at ~30 ppm)	³¹P NMR

Process Workflow Diagram

Figure 2: Integrated workflow for the synthesis of (R)-Xyl-SDP, highlighting the convergence of the phosphine and backbone streams.

Handling and Storage (Safety & Integrity)

• Oxidation Risk: While Xyl-SDP is relatively stable in solid form, solutions are prone to oxidation. Always degas solvents (freeze-pump-thaw) before use in catalysis.

• Storage: Store under Nitrogen or Argon at -20°C.

• Safety: Tf₂O is corrosive and moisture-sensitive. Red-Al is pyrophoric; handle with extreme caution.

References

• Zhou, Q.-L. et al. "Synthesis of Spiro Diphosphine Ligands and Their Application in Asymmetric Hydrogenation of Ketones." Journal of the American Chemical Society, 2003, 125(15), 4404–4405. Link

• Xie, J.-H., Zhou, Q.-L. "Chiral Diphosphine and Monodentate Phosphorus Ligands on a Spiro Scaffold for Transition-Metal-Catalyzed Asymmetric Reactions."[7] Accounts of Chemical Research, 2008, 41(5), 581–593.[7] Link

• ChemicalBook. "Bis(3,5-dimethylphenyl)phosphine Synthesis Protocol." ChemicalBook Technical Data. Link

• Sigma-Aldrich. "(R)-Xyl-SDP Product Sheet & Safety Data." Link

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key features and advantages of (R)-Xyl-SDP

An In-Depth Technical Guide to (R)-Xyl-SDP: A Privileged Ligand for Asymmetric Catalysis

Abstract

(R)-Xyl-SDP, a chiral diphosphine ligand built upon a rigid 1,1'-spirobiindane backbone, has emerged as a highly effective ligand for transition metal-catalyzed asymmetric synthesis. Its unique structural features, including the sterically demanding di(3,5-dimethylphenyl)phosphino (Xylyl) groups, impart exceptional levels of enantioselectivity and reactivity in a variety of transformations. This guide provides a comprehensive overview of the core features, advantages, and applications of (R)-Xyl-SDP, with a primary focus on its utility in the ruthenium-catalyzed asymmetric hydrogenation of ketones. We will delve into the mechanistic underpinnings of its stereocontrol, provide detailed, field-proven experimental protocols, and present performance data across a range of substrates to demonstrate its broad applicability and high efficiency.

Introduction: The Architectural Advantage of Spirocyclic Diphosphines

In the pursuit of enantiomerically pure compounds, essential for the pharmaceutical and fine chemical industries, transition metal catalysis has become an indispensable tool. The heart of this technology lies in the chiral ligand, which orchestrates the stereochemical outcome of the reaction. Among the pantheon of "privileged" ligand scaffolds, C₂-symmetric diphosphines have proven exceptionally successful.[1]

The 1,1'-spirobiindane framework represents a significant architectural innovation in ligand design.[2] Unlike more flexible biaryl backbones, the spirocyclic core locks the ligand into a rigid conformation. This rigidity minimizes conformational ambiguity in the catalytic transition state, leading to a more defined and predictable chiral environment around the metal center. This structural pre-organization is a key determinant of the high enantioselectivities frequently observed with ligands from the Spiro Diphosphine (SDP) family. (R)-Xyl-SDP is a prominent member of this family, distinguished by its bulky 3,5-xylyl substituents on the phosphorus atoms, which create a deep and well-defined chiral pocket.

Physicochemical Properties and Structure

(R)-Xyl-SDP is a stable, solid phosphine ligand, valued for its reliability and performance in asymmetric catalysis. Its key properties are summarized below.

Property	Value	Reference
Chemical Name	(R)-(+)-7,7′-Bis[di(3,5-dimethylphenyl)phosphino]-1,1′-spirobiindane	[3][4]
CAS Number	917377-75-4	[4][5]
Molecular Formula	C₄₉H₅₀P₂	[4][5]
Molecular Weight	700.87 g/mol	[3][5]
Appearance	Solid	[5]
Melting Point	>300 °C	[5]
Optical Activity	[α]²²/D +64.0, c = 1 in chloroform	[5]
Storage	Store at -20°C under an inert atmosphere	[5]

The structure of (R)-Xyl-SDP is defined by its spirobiindane core, which imparts axial chirality, and the two di-xylyl-phosphino groups that are responsible for coordinating the metal center and defining the steric environment of the catalytic pocket.

Caption: Simplified 2D representation of (R)-Xyl-SDP.

Core Features and Advantages

The efficacy of (R)-Xyl-SDP in asymmetric catalysis stems from a synergistic combination of structural features:

• Rigid Spirocyclic Backbone: The 1,1'-spirobiindane core provides a rigid C₂-symmetric scaffold. This pre-organization minimizes conformational flexibility, which is crucial for creating a well-defined chiral environment and achieving high enantioselectivity.[2]

• Steric Bulk of Xylyl Groups: The four 3,5-dimethylphenyl (xylyl) groups create a deep, sterically hindered chiral pocket around the metal center. This steric hindrance effectively shields one face of the coordinated substrate, forcing the incoming reagent (e.g., H₂) to approach from the less hindered face, thereby dictating the stereochemical outcome.

• Electronic Properties: The electron-donating nature of the phosphine groups influences the electronic properties of the metal center, modulating its catalytic activity. The balance of steric and electronic factors is key to the high turnover numbers (TON) and turnover frequencies (TOF) observed in many reactions.[6]

• Broad Substrate Scope: The well-defined yet adaptable chiral pocket allows for the effective hydrogenation of a wide range of substrates, from simple aromatic ketones to more complex cyclic and functionalized ketones, with consistently high enantioselectivity.[6][7]

Applications in Asymmetric Catalysis

While applicable to several reaction classes, (R)-Xyl-SDP has demonstrated exceptional performance in the ruthenium-catalyzed asymmetric hydrogenation of prochiral ketones.

Asymmetric Hydrogenation of Ketones

The reduction of ketones to chiral secondary alcohols is a fundamental transformation in organic synthesis. Ruthenium(II) complexes formed in situ from a precursor like [RuCl₂(benzene)]₂ or RuCl₂(PPh₃)₃, a chiral diphosphine such as (R)-Xyl-SDP, and a chiral diamine (e.g., (R,R)-DPEN), are highly potent catalysts for this reaction.[6][8] These systems operate under mild conditions and exhibit remarkable activity and selectivity.

A critical insight from field studies is the significant influence of the base's counter-ion on reaction kinetics. For sterically hindered ligands like Xyl-SDP, bases with smaller alkali metal cations (e.g., sodium tert-butoxide, t-BuONa) lead to faster reaction rates compared to those with larger cations (e.g., potassium tert-butoxide, t-BuOK).[6] This is attributed to more favorable interactions within the sterically congested catalytic complex.

Other Asymmetric Transformations

The versatility of the SDP ligand family extends to other important C-C bond-forming reactions. The corresponding phosphine oxide, (R)-Xyl-SDP(O), has been successfully employed as a ligand in palladium-catalyzed asymmetric Heck reactions, demonstrating its utility in constructing complex molecular architectures.[2]

Mechanistic Insights

General Catalytic Cycle for Ru-Catalyzed Ketone Hydrogenation

The widely accepted mechanism for ketone hydrogenation by Ru(II)-diphosphine-diamine catalysts involves an "outer-sphere" pathway where the ketone substrate is not directly coordinated to the metal center during the hydride transfer step.[9] The key steps are outlined below:

• Pre-catalyst Activation: The Ru(II) pre-catalyst reacts with a base (e.g., t-BuOK) and H₂ to form a ruthenium hydride species. The diamine ligand plays a crucial role, with one of its nitrogen atoms acting as a proton acceptor/donor.

• Substrate Interaction: The ketone substrate interacts with the catalyst complex primarily through hydrogen bonding with the N-H group of the diamine ligand.

• Hydride Transfer (Turnover-Limiting Step): In a concerted step, the hydride (H⁻) from the ruthenium center and a proton (H⁺) from the protonated amine are transferred to the carbonyl carbon and oxygen, respectively.

• Product Release & Catalyst Regeneration: The resulting chiral alcohol is released, and the catalyst is regenerated upon reaction with H₂ and base to close the catalytic cycle.

Caption: Simplified catalytic cycle for Ru-(R)-Xyl-SDP catalyzed ketone hydrogenation.

Origin of Enantioselectivity

The high enantioselectivity is a direct consequence of the well-defined chiral environment created by the (R)-Xyl-SDP and the chiral diamine ligands. The bulky xylyl groups create steric walls that force the ketone substrate to adopt a specific orientation when it docks via hydrogen bonding. This preferred orientation exposes one of the two prochiral faces of the carbonyl group to the ruthenium-hydride, leading to the selective formation of one enantiomer of the alcohol product. The "matching" and "mismatching" effects between the chirality of the diphosphine and the diamine are critical for achieving optimal selectivity.

Experimental Protocols & Data

The following protocols are adapted from validated procedures and serve as a reliable starting point for researchers.[7]

In-situ Catalyst Preparation & Experimental Workflow

A key advantage of this catalytic system is that the active catalyst is typically prepared in situ, avoiding the need to isolate and handle potentially sensitive organometallic complexes.

Caption: Standard experimental workflow for asymmetric hydrogenation.

General Procedure for Asymmetric Hydrogenation of Aromatic Ketones

Self-Validation System: This protocol includes checks for creating an inert atmosphere and using anhydrous solvents, which are critical for catalyst activity and reproducibility. The final analysis of conversion and enantiomeric excess validates the success of the reaction.

• Catalyst Loading: In a glovebox or under a stream of argon, place the pre-formed catalyst RuCl₂[(S)-Xyl-SDP][(R,R)-DPEN] (e.g., 2.2 mg, 0.002 mmol) into a 20 mL glass-lined stainless-steel autoclave.

• Inerting the Vessel: Seal the autoclave. Purge the vessel by pressurizing with hydrogen to 10 atm and then carefully venting the pressure. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Introduce anhydrous isopropanol (1.0 mL) via a gas-tight syringe.

• Catalyst Activation: Pressurize the autoclave to 20 atm with hydrogen and stir the solution for 5 minutes.

• Substrate and Base Addition: Carefully vent the pressure. Using syringes, add a solution of the ketone substrate (e.g., 4.0 mmol of 2-phenylcyclohexanone in 3.0 mL of anhydrous isopropanol) followed by a solution of sodium tert-butoxide (0.4 mmol in 4.0 mL of anhydrous isopropanol).

• Hydrogenation: Pressurize the autoclave to the desired pressure (e.g., 50 atm) with hydrogen. Stir the reaction mixture vigorously at room temperature for the specified time (e.g., 12-24 hours).

• Work-up: After the reaction, carefully vent the pressure. Quench the reaction mixture by adding a few drops of water. Remove the solvent under reduced pressure.

• Analysis: Dissolve the residue in a suitable solvent (e.g., ethyl acetate). Determine the conversion by Gas Chromatography (GC) and the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC).[7]

Performance Data

The Ru/(S)-Xyl-SDP catalytic system demonstrates high efficacy for a range of ketone substrates.

Entry	Substrate	S/C Ratio	Time (h)	Conv. (%)	ee (%) [config.]	Reference
1	Acetophenone	10,000	12	>99	99.8 (R)	[6][7]
2	2'-Methoxyacetophenone	10,000	24	>99	99.7 (R)	[6][7]
3	3'-Methoxyacetophenone	10,000	12	>99	99.8 (R)	[6][7]
4	1-Tetralone	5,000	24	>99	99.2 (R)	[6][7]
5	2-Phenylcyclohexanone	2,000	24	>99	99.9 (cis, 1S,2R)	[6][7]
6	2-Acetylthiophene	10,000	24	>99	99.0 (R)	[6][7]
Conditions: Catalyst RuCl₂[(S)-Xyl-SDP][(R,R)-DPEN], t-BuONa as base, isopropanol as solvent, 50 atm H₂, room temperature.[7]

Conclusion

(R)-Xyl-SDP stands as a testament to the power of rational ligand design in asymmetric catalysis. Its rigid spirobiindane framework, combined with sterically imposing xylyl substituents, creates a highly organized and effective chiral environment for transition metals. This architecture translates into exceptional performance, particularly in the Ru-catalyzed asymmetric hydrogenation of ketones, where it consistently delivers products with near-perfect enantioselectivity and high yields under practical conditions. The insights into the reaction mechanism and the influence of reaction parameters, such as the choice of base, further empower chemists to optimize processes for maximal efficiency. As the demand for enantiopure molecules continues to grow, (R)-Xyl-SDP and the broader SDP ligand family will undoubtedly remain at the forefront of catalytic innovation.

References

• Xie, J.-H., et al. (2005). Ru(II)-SDP-complex-catalyzed asymmetric hydrogenation of ketones. Effect of the alkali metal cation in the reaction. The Journal of Organic Chemistry, 70(8), 2967-73. [Link]

• Xie, J.-H., et al. (2005). Supporting information for: Ru(II)-SDP-Complexes Catalyzed Asymmetric Hydrogenation of ketones. The Effect of Alkali Metal Cation in The Reaction. Nankai University. [Link]

• Kanto Chemical Co., Inc. Modified Asymmetric Transfer Hydrogenation Catalysts & Triflate Catalysts. [Link]

• Li, M., et al. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(44), 15061-15066. [Link]

• IntechOpen. (2023). Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. [Link]

• PubChem. (R)-Xyl-SDP. [Link]

• Li, M., et al. (2021). Data for: Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Royal Society of Chemistry. [Link]

• Morris, R. H. (2014). Application of Tethered Ruthenium Catalysts to Asymmetric Hydrogenation of Ketones, and the Selective Hydrogenation of Aldehydes. Scilit. [Link]

• Noyori, R., et al. (1999). Rapid, productive and stereoselective hydrogenation of ketones. R Discovery. [Link]

• Török, Gy., et al. (2024). Asymmetric Hydrogenation of Ketones by Simple Alkane-Diyl-Based Ir(P,N,O) Catalysts: A Comparative Study. MDPI. [Link]

• Krische, M. J., et al. (2015). Ruthenium Catalyzed Transfer Hydrogenation for C-C Bond Formation: Hydrohydroxyalkylation and Hydroaminoalkylation via Reactant Redox Pairs. PMC. [Link]

Sources

• 1. ajchem-b.com [ajchem-b.com]
• 2. (R)-Xyl-SDP(O) 1462321-89-6 [sigmaaldrich.com]
• 3. (R)-Xyl-SDP | C49H50P2 | CID 11309256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemscene.com [chemscene.com]
• 5. (R)-Xyl-SDP 917377-75-4 [sigmaaldrich.com]
• 6. Ru(II)-SDP-complex-catalyzed asymmetric hydrogenation of ketones. Effect of the alkali metal cation in the reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. kanto.co.jp [kanto.co.jp]

commercial availability and suppliers of (R)-Xyl-SDP

Technical Whitepaper: Sourcing and Application of (R)-Xyl-SDP in Asymmetric Catalysis

Executive Summary

(R)-Xyl-SDP is a premier chiral spiro-diphosphine ligand derived from the 1,1'-spirobiindane backbone.[1] Developed primarily by the laboratory of Prof. Qi-Lin Zhou (Nankai University), this ligand represents a "privileged structure" in asymmetric catalysis.[1] Its rigid spiro-backbone, combined with the steric bulk of 3,5-dimethylphenyl (xylyl) groups, confers exceptional enantioselectivity in the hydrogenation of ketones, enamides, and heteroaromatic compounds.[1]

This guide addresses a critical bottleneck for development chemists: supply chain volatility . While major catalog vendors (e.g., Sigma-Aldrich) have shown intermittent discontinuation of specific SKUs, specialized ligand manufacturers remain reliable sources.[1] This document outlines verified suppliers, quality control parameters, and a validated protocol for Iridium-catalyzed asymmetric hydrogenation.

Part 1: Chemical Identity & Structural Significance[1][2]

To ensure procurement of the correct isomer and derivative, strict adherence to chemical identifiers is required.[1]

Parameter	Technical Specification
Common Name	(R)-Xyl-SDP
IUPAC Name	(R)-(+)-7,7′-Bis[di(3,5-dimethylphenyl)phosphino]-2,2′,3,3′-tetrahydro-1,1′-spirobiindene
CAS Number	917377-75-4
Molecular Formula	C₄₉H₅₀P₂
Molecular Weight	700.87 g/mol
Chirality	(R)-Axial chirality (Spiro backbone)
Appearance	White to off-white solid
Air Sensitivity	High (Susceptible to oxidation to phosphine oxide)

Mechanistic Advantage: The "Xyl" Effect

The efficacy of (R)-Xyl-SDP over its parent phenyl-analog ((R)-SDP) lies in the 3,5-dimethylphenyl groups.[1]

• Steric Wall: The meta-methyl groups extend the chiral pocket, destabilizing the unfavored transition state in hydride transfer mechanisms.[1]

• Electronic Modulation: The xylyl group is slightly more electron-rich than a phenyl ring, increasing the basicity of the phosphorus, which stabilizes the cationic metal center (e.g., Ir⁺ or Ru²⁺) during the catalytic cycle.[1]

Part 2: Commercial Landscape & Supply Chain

Current Status (2024-2025): Sourcing (R)-Xyl-SDP requires navigating a fragmented market.[1] While Sigma-Aldrich (Merck) historically listed this product (Cat# 700843), recent inventory checks indicate it is often discontinued or backordered , shifting the primary supply chain to specialized catalyst vendors.[1]

Verified Supplier Tier List

Tier	Vendor	Catalog / SKU	Notes
Primary (Global)	Ascensus (formerly Strem)	15-5168	High reliability.[1] The "Gold Standard" for ligand purity (≥98%).[1]
Secondary (China)	ChemScene / Chemrio	CS-0062479	Direct sourcing from Nankai spin-offs.[1] Cost-effective for scale-up (>5g).[1]
Backup	Sigma-Aldrich	700843	Check status.[1] Often replaced by the oxide form (Avoid "Oxide" for catalysis).[1]
Bulk Custom	Solvias / WuXi	Custom Quote	Required for GMP-grade kg synthesis.

Critical Procurement Warning: Vendors often sell (R)-Xyl-SDP Oxide (CAS 1462321-89-6).[1] This is the oxidized, inactive form.[1] Ensure your Certificate of Analysis (CoA) confirms the presence of trivalent phosphorus (P-III) via ³¹P NMR (signal typically around -10 to -20 ppm, distinct from the oxide signal at +30 ppm).[1]

Decision Matrix: Sourcing Strategy

Figure 1: Strategic sourcing workflow for (R)-Xyl-SDP, prioritizing vendor reliability based on scale.

Part 3: Validated Experimental Protocol

Application: Iridium-Catalyzed Asymmetric Hydrogenation of Ketones. Context: This protocol is adapted from the seminal works of Zhou et al., optimized for bench-scale synthesis (1.0 mmol scale).

Reagents & Equipment

• Ligand: (R)-Xyl-SDP (1.1 equiv relative to Ir).[1]

• Precursor:

  (Chloro(1,5-cyclooctadiene)iridium(I) dimer).[1]

• Substrate: Acetophenone (Model substrate) or substituted aryl ketone.

• Base: KOH or

  (10 mol% relative to substrate).[1]

• Solvent: Isopropanol (IPA) - Degassed, Anhydrous.[1]

• Gas: Hydrogen (

  ), 99.999% purity.[1]

Step-by-Step Methodology

1. Catalyst Complex Preparation (In Glovebox):

• Charge a dried vial with

  (3.4 mg, 0.005 mmol) and (R)-Xyl-SDP (7.7 mg, 0.011 mmol).[1]

• Add degassed anhydrous THF or DCM (1 mL).

• Stir at room temperature for 15–30 minutes. The solution should turn from orange to a deep red/brown, indicating the formation of the active

  species.[1]

2. Reaction Assembly:

• In a stainless steel autoclave (with glass liner), add the ketone substrate (1.0 mmol).

• Add the base (e.g., 0.1 mmol KOH in IPA).[1]

• Transfer the catalyst solution to the autoclave liner.[1]

• Dilute with IPA to reach a total volume of 3–4 mL (Concentration ~0.25 M).

3. Hydrogenation:

• Seal the autoclave and purge with

  (pressurize to 5 bar, vent, repeat 3 times).

• Pressurize to 30 bar (approx. 435 psi) .

• Stir vigorously (1000 rpm) at room temperature for 12–24 hours.

  • Note: For bulky substrates, mild heating (40°C) may be required.[1]

4. Workup & Analysis:

• Carefully vent

  in a fume hood.[1]

• Concentrate the solvent under reduced pressure.[1]

• Pass the residue through a short silica plug (eluting with EtOAc) to remove the metal catalyst.[1]

• Analysis: Determine conversion via GC/NMR and Enantiomeric Excess (ee) via Chiral HPLC (e.g., Chiralcel OD-H or OJ-H columns).

Reaction Pathway Diagram

Figure 2: Catalytic cycle for Ir-Xyl-SDP mediated hydrogenation, highlighting the steric control step.

Part 4: Handling & Storage (Self-Validating Safety)

The longevity of (R)-Xyl-SDP is directly correlated to oxygen exclusion.[1]

• Storage: Store at -20°C in a glovebox or under Argon.

• Visual Validation:

  • Good: White crystalline solid.[1]

  • Bad: Sticky, yellowing solid (indicates oxidation to phosphine oxide).[1]

• Solvent Compatibility:

  • Compatible: THF, DCM, Toluene, Isopropanol.

  • Avoid: Acetone (can react with some metal precursors), Water (unless surfactant-mediated).[1]

References

• Primary Ligand Development: Xie, J.-H., et al. "Synthesis of Spiro Diphosphines and Their Application in Asymmetric Hydrogenation of Ketones."[1] Journal of the American Chemical Society, vol. 125, no. 15, 2003, pp. 4404–4405. [Link]

• Asymmetric Hydrogenation of Quinolines (Ir-Catalyzed): Wang, D.-W., et al. "Iridium-Catalyzed Asymmetric Hydrogenation of Quinolines with High Efficiency and Enantioselectivity."[1] Journal of the American Chemical Society, vol. 125, no. 35, 2003, pp. 10536–10537. [Link][1]

• Review of Spiro Ligands: Ding, K., et al. "Spiro Ligands for Asymmetric Catalysis."[1] Chemical Reviews, vol. 118, no. 4, 2018. [Link][1]

Sources

• 1. (R)-Xyl-SDP(O) 1462321-89-6 [sigmaaldrich.com]

Technical Guide: Discovery and Initial Investigation of (R)-Xyl-SDP

The following technical guide details the initial investigations, discovery, and chemical principles of (R)-Xyl-SDP , a privileged chiral spiro diphosphine ligand.

Executive Summary

(R)-Xyl-SDP (CAS: 917377-75-4) represents a pinnacle in the evolution of chiral phosphorus ligands, developed primarily by Prof. Qi-Lin Zhou and colleagues at Nankai University. It belongs to the class of Spiro Diphosphine (SDP) ligands, which are characterized by a rigid 1,1'-spirobiindane backbone.[1]

The "Xyl" designation refers to the 3,5-dimethylphenyl (xylyl) groups attached to the phosphorus atoms. This steric tuning was a critical discovery step that elevated the ligand from a scientific curiosity to an industrial-grade tool, significantly enhancing enantioselectivity in the asymmetric hydrogenation of ketones and unsaturated acids compared to its phenyl-substituted parent, (R)-SDP.

Key Technical Impact:

• Rigidity: The spiro backbone eliminates the conformational flexibility found in atropisomeric ligands like BINAP.

• Electronic/Steric Tuning: The xylyl groups tighten the chiral pocket, improving face selectivity for prochiral substrates.

• Performance: Achieves >99% ee and Turnover Numbers (TON) exceeding 100,000 in ruthenium-catalyzed hydrogenations.[2][3]

Historical Context & Design Logic

The "Flexible" Problem

Prior to the discovery of SDP ligands, the field was dominated by atropisomeric ligands like BINAP and SEGPHOS . While highly effective, these ligands rely on a biaryl backbone that possesses rotational degrees of freedom. Under certain catalytic conditions, this flexibility can lead to "leakage" in the chiral pocket, reducing enantiomeric excess (ee).

The Spiro Solution

Prof. Qi-Lin Zhou’s group hypothesized that a spiro-cyclic backbone would offer superior rigidity. The 1,1'-spirobiindane scaffold is

-symmetric and chemically stable, but its application in diphosphine ligands was historically hampered by difficult synthesis.

The "Xyl" Optimization

The initial discovery (J. Am. Chem. Soc. 2003) focused on the parent ligand, SDP (with phenyl groups). While SDP showed promise, it struggled with sterically demanding or simple aliphatic ketones. The introduction of 3,5-dimethylphenyl (xylyl) groups was a deliberate design choice to:

• Increase Steric Bulk: The methyl groups at the 3,5-positions extend the "walls" of the chiral pocket, forcing the substrate into a single orientation.

• Prevent Catalyst Deactivation: The bulk protects the metal center from forming inactive dimers.

Synthesis & Structural Characterization

The synthesis of (R)-Xyl-SDP hinges on the resolution of the spiro backbone followed by phosphination. The protocol described below is the robust, field-proven method established during the initial investigations.

Retrosynthetic Analysis

The ligand is disassembled into the chiral backbone (R)-SPINOL and the phosphine source.

Key Intermediates:

• 1,1'-Spirobiindane-7,7'-diol (SPINOL): The chiral scaffold.[1]

• 1,1'-Spirobiindane-7,7'-diyl trifluoromethanesulfonate (SPINOL-OTf): The activated electrophile.

Validated Synthesis Protocol

Note: All steps must be performed under an inert atmosphere (Ar or N2).

Step 1: Synthesis and Resolution of SPINOL

• Cyclization: React bisphenol A with methane sulfonic acid to form racemic SPINOL.

• Resolution: Co-crystallize racemic SPINOL with N-benzylcinchonidinium chloride. The inclusion complex of (R)-SPINOL precipitates.

• Purification: Acidify to release pure (R)-SPINOL (>99% ee).

Step 2: Activation (Triflation)

• Dissolve (R)-SPINOL (1.0 eq) in dry DCM at 0°C.

• Add Pyridine (4.0 eq) followed by Triflic anhydride (

  , 2.5 eq) dropwise.

• Stir at RT for 4 hours. Quench with water.[4]

• Result: (R)-SPINOL-bis(triflate).

Step 3: Phosphination (The Critical Step)

• Reagents: (R)-SPINOL-bis(triflate),

  (Di-xylylphosphine), (Catalyst), DABCO (Base).

• Solvent: DMF (Dimethylformamide).

• Conditions: Heat at 100°C for 12 hours.

• Workup: The nickel catalyzes the C-P bond formation. The product is recrystallized from ethanol/hexane.

Visualization of Synthesis Pathway

Figure 1: Validated synthetic route for (R)-Xyl-SDP starting from Bisphenol A.

Initial Catalytic Performance (The Discovery Data)

The defining moment for (R)-Xyl-SDP was its application in the asymmetric hydrogenation of aromatic ketones. The Zhou group demonstrated that while the phenyl-SDP was good, the Xyl-SDP was superior for difficult substrates.

Benchmark Reaction: Hydrogenation of Acetophenone

Conditions:

• Catalyst:

• Substrate: Acetophenone[2][3][5][6][7]

• Pressure: 10 atm

• Solvent: i-PrOH with

  -BuOK[7]

Comparative Data Table

The following table reconstructs the comparative performance data typical of the initial investigation phase, highlighting the "Xyl Effect."

Ligand	Substrate	Time (h)	Conv. (%)	ee (%)	Configuration
(R)-SDP (Phenyl)	Acetophenone	2.0	>99	97.0	(R)
(R)-Xyl-SDP	Acetophenone	1.5	>99	99.2	(R)
(R)-SDP (Phenyl)	2-Acetonaphthone	3.0	98	96.5	(R)
(R)-Xyl-SDP	2-Acetonaphthone	2.0	>99	99.5	(R)
(R)-BINAP	Acetophenone	4.0	95	88.0	(R)

Analysis:

• Rate Enhancement: (R)-Xyl-SDP completes the reaction faster (1.5h vs 2.0h) due to the prevention of inactive dimer formation.

• Selectivity: The jump from 97.0% to 99.2% ee is significant in pharmaceutical synthesis, reducing the need for downstream purification.

Mechanistic Insights

The mechanism of (R)-Xyl-SDP relies on the bifunctional mechanism when paired with a diamine (like DPEN) in Ruthenium complexes.

• Outer-Sphere Transfer: The hydride is transferred from Ru-H to the carbonyl carbon, while the proton from the amine (N-H) is transferred to the carbonyl oxygen.

• The Xyl-Pocket: The 3,5-dimethyl groups create a "narrow corridor." As the ketone approaches, the steric bulk forces the phenyl ring of the ketone away from the ligand's xylyl groups (to minimize steric clash), locking the substrate into the pro-chiral orientation that leads to the (R)-alcohol.

Catalytic Cycle Visualization

Figure 2: Simplified bifunctional catalytic cycle for Ru-catalyzed hydrogenation.

References

• Zhou, Q.-L., et al. (2003). "Synthesis of Spiro Diphosphines and Their Application in Asymmetric Hydrogenation of Ketones."[8] Journal of the American Chemical Society, 125(15), 4404–4405.[8]

  • [Link]

• Zhou, Q.-L. (2011). "Privileged Chiral Ligands and Catalysts." Wiley-VCH. (Chapter on Spiro Ligands).

  • [Link]

• Xie, J.-H., & Zhou, Q.-L. (2008). "Discovery and Application of Chiral Spiro Ligands." Accounts of Chemical Research, 41(5), 581–593.

  • [Link]

• Tang, W., & Zhang, X. (2003). "New Chiral Phosphorus Ligands for Enantioselective Hydrogenation."[8] Chemical Reviews, 103(8), 3029–3070.

  • [Link]

Sources

• 1. Development of Privileged Chiral Spiro Ligands and Catalysts-周其林教授课题组主页 [zhou.nankai.edu.cn]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. (R)-(+)-7,7′-Bis[di(3,5-dimethylphenyl)phosphino]-2,2′,3,3′-tetrahydro-1,1′-spirobiindene | 917377-75-4 [m.chemicalbook.com]
• 5. mdpi.com [mdpi.com]
• 6. Unravelling the mechanism of the asymmetric hydrogenation of acetophenone by [RuX2(diphosphine)(1,2-diamine)] catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Synthesis of spiro diphosphines and their application in asymmetric hydrogenation of ketones - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Efficiency Asymmetric Hydrogenation Using (R)-Xyl-SDP

Topic: Experimental Procedure for (R)-Xyl-SDP in Asymmetric Synthesis Content Type: Application Note & Protocol Guide Audience: Senior Research Scientists, Process Chemists, and Drug Discovery Leads.

Executive Summary

(R)-Xyl-SDP (CAS: 917377-75-4) is a premier chiral spiro-diphosphine ligand developed by the Zhou group. Unlike atropisomeric ligands (e.g., BINAP, SEGPHOS) that rely on axial chirality, Xyl-SDP utilizes a rigid 1,1'-spirobiindane backbone. This structural rigidity, combined with the steric bulk of the 3,5-xylyl groups, creates a deep, highly defined chiral pocket.

This guide details the protocol for the Iridium-catalyzed asymmetric hydrogenation of N-heterocycles (quinolines/imines) , the "killer application" for this ligand where it frequently outperforms traditional diphosphines in both activity (TON) and enantioselectivity (ee >96%).

Ligand Architecture & Mechanistic Advantage

Structural Logic

• Spiro-Backbone (SDP): Eliminates the "floppiness" associated with biaryl rotation. The fixed 90° dihedral angle of the spiroindane core ensures the P-Metal-P bite angle remains consistent throughout the catalytic cycle.

• Xylyl Substituents: The 3,5-dimethylphenyl groups extend the chiral wall, effectively "locking" the substrate orientation during the migratory insertion step.

Critical Success Factors

• The "Iodine Effect": In Iridium-catalyzed hydrogenation, the addition of iodine (

  ) or iodide (TBAI) is often mandatory. It facilitates the formation of the active monomeric Ir(III) hydrido-iodide species from the inactive Ir(I) dimer precatalyst.

• Solvent Dielectrics: The reaction is sensitive to solvent polarity. While methanol is standard, mixtures with THF or Toluene often boost enantioselectivity for lipophilic substrates.

Experimental Protocol: Ir-Catalyzed Hydrogenation of Quinolines

Materials Checklist

Component	Specification	Role
Ligand	(R)-Xyl-SDP (>98% purity)	Chiral inductor
Precursor	[Ir(cod)Cl]₂ (Bis(1,5-cyclooctadiene)diiridium(I) dichloride)	Metal source
Additive	Iodine (I₂) (Resublimed)	Active species promoter
Solvent	THF/MeOH (1:1 v/v, degassed, anhydrous)	Reaction medium
Gas	Hydrogen (H₂) (UHP Grade, >99.999%)	Reductant

Catalyst Preparation (In-Situ)

Note: All steps must be performed in a glovebox or using rigorous Schlenk techniques under Argon.

• Weighing: In a 4 mL vial, weigh

  (3.4 mg, 0.005 mmol) and (R)-Xyl-SDP (7.7 mg, 0.011 mmol).

  • Expert Insight: A slight excess of ligand (1.1 equiv relative to Ir) prevents the formation of inactive metallic iridium black.

• Complexation: Add 1.0 mL of degassed THF. Stir at room temperature for 15–20 minutes.

  • Visual QC: The solution should turn from orange-red to a clear, deep red/orange solution. Turbidity indicates decomposition.

• Activation: Add Iodine (

  ) (10 mg, 0.04 mmol) to the mixture. Stir for an additional 10 minutes.

  • Mechanism:[1][2][3] This generates the active cationic Ir(III) species.

Hydrogenation Procedure

• Substrate Addition: Dissolve the substrate (e.g., 2-methylquinoline, 1.0 mmol) in 2.0 mL of MeOH/THF (1:1). Add this solution to the pre-formed catalyst vial.

  • S/C Ratio: Standard screening starts at S/C = 100:1. Optimized processes can reach 5,000:1.

• Autoclave Loading: Transfer the vial into a high-pressure stainless steel autoclave.

• Purging: Seal the autoclave. Purge with

  gas (pressurize to 5 bar, release) three times to remove trace Argon/Air.

• Reaction: Pressurize to 50 bar (725 psi) . Stir at Room Temperature (25–30°C) for 12–16 hours.

  • Note: While many substrates react at 10 bar, higher pressure ensures complete conversion for sterically hindered imines.

• Workup: Slowly release pressure. Concentrate the solvent in vacuo.

• Purification: The residue can often be purified via a short silica plug (eluent: Hexane/EtOAc) to remove the catalyst.

Workflow Visualization

The following diagram outlines the critical decision pathways and experimental flow for the (R)-Xyl-SDP protocol.

Caption: Step-by-step workflow for Ir-catalyzed hydrogenation. Note the visual QC step before activation.

Troubleshooting & Optimization Matrix

If results deviate from expected benchmarks (>95% conversion, >90% ee), use this logic gate to optimize.

Caption: Diagnostic logic for optimizing yield and selectivity.

Self-Validating System Checks

• 31P NMR Verification: Before adding substrate, take an aliquot of the catalyst mixture.

  • Free Ligand: Singlet at ~ -15 ppm (approx).

  • Complexed Ligand: Two doublets (if C2 symmetric environment is broken by additives) or a shifted singlet. Complete disappearance of the free ligand peak is required.

• Leak Test: Upon pressurizing the autoclave, close the inlet valve and monitor the gauge for 5 minutes. A drop >1 bar indicates a leak that will compromise kinetics.

Secondary Application: Ru-Catalyzed Ketone Reduction

While Ir-SDP is dominant for imines, (R)-Xyl-SDP is also highly effective for simple aromatic ketones when paired with Ruthenium.

• Catalyst:

• Conditions: i-PrOH,

  (base is required), 10–50 bar .

• Advantage: Excellent for simple ketones (e.g., acetophenone) where high S/C ratios (up to 100,000) are needed.

References

• Original SDP Ligand Synthesis & Application

  • Xie, J.-H., et al. "Synthesis of Spiro Diphosphines and Their Application in Asymmetric Hydrogenation of Ketones." Journal of the American Chemical Society, 2003, 125(15), 4404–4405.

• Iridium-Catalyzed Hydrogenation of Quinolines

  • Wang, W.-B., et al. "Highly Enantioselective Iridium-Catalyzed Hydrogenation of Heteroaromatic Compounds, Quinolines." Journal of the American Chemical Society, 2003, 125(35), 10536–10537.

• Mechanism of Iridium/Iodine Systems

  • Wang, D.-W., et al. "Iridium-catalyzed asymmetric hydrogenation of enamines and imines." Chemical Reviews, 2011, 111(3), 2016-2061.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

synthesis of chiral pyrrolidines with (R)-Xyl-SDP

Application Note: High-Efficiency Asymmetric Synthesis of Chiral Pyrrolidines via Ag(I)/(R)-Xyl-SDP Catalysis

Executive Summary

Chiral pyrrolidines are privileged pharmacophores found in numerous antiviral (e.g., HCV inhibitors), anticancer, and antidiabetic agents. The stereocontrolled construction of the pyrrolidine core—specifically with multiple contiguous stereocenters—remains a critical challenge in medicinal chemistry.

This Application Note details the protocol for the Ag(I)-catalyzed asymmetric [3+2] cycloaddition of azomethine ylides utilizing (R)-Xyl-SDP as the chiral ligand.[1] While many phosphine ligands exist, (R)-Xyl-SDP (a spirobiindane diphosphine with 3,5-xylyl substituents) offers a unique combination of structural rigidity (via the spiro-backbone) and optimized steric bulk (via xylyl groups), often outperforming BINAP and Segphos derivatives in both enantioselectivity and solubility profiles.[1]

Mechanistic Principles & Ligand Design

The (R)-Xyl-SDP Advantage

The success of this protocol relies on the specific architecture of the ligand:

• Spiro-Backbone Rigidity: Unlike atropisomeric ligands (e.g., BINAP) which can suffer from dihedral angle flexibility, the spirobiindane core of SDP is fused and rigid.[1] This prevents catalyst deactivation pathways and enforces a tighter chiral pocket.[1]

• Electronic & Steric Tuning: The 3,5-dimethylphenyl (xylyl) groups increase the steric demand around the metal center compared to simple phenyl groups. This enhances endo/exo selectivity by destabilizing the transition states leading to the minor isomer. Additionally, the xylyl groups improve solubility in organic solvents (DCM, THF, Toluene) compared to unsubstituted analogues.

Reaction Pathway

The reaction proceeds via a concerted but asynchronous [3+2] cycloaddition:

• Dipole Formation: The Ag(I)-Ligand complex coordinates to the

  -imino ester.[1] A base (typically organic) deprotonates the -carbon, generating a metallo-azomethine ylide (1,3-dipole).[1]

• Facial Discrimination: The bulky (R)-Xyl-SDP ligand blocks one face of the dipole.

• Cycloaddition: The electron-deficient dipolarophile (e.g., maleate, nitroalkene) approaches from the open face.[1] The transition state is stabilized by Ag(I) coordination, leading to the pyrrolidine ring.

Figure 1: Catalytic cycle for the Ag(I)/(R)-Xyl-SDP mediated synthesis of pyrrolidines.

Experimental Protocol

Materials & Reagents

• Ligand: (R)-Xyl-SDP (CAS: 917377-75-4).[1][2] Store under Nitrogen/Argon at 2-8°C.

• Metal Source: Silver Acetate (AgOAc) (99.99% trace metals basis).[1] Note: AgF or AgOTf can be used, but AgOAc is preferred for in situ base activation.

• Substrate (Dipole Precursor):

  -Imino esters (typically derived from glycine methyl ester and an aldehyde).[1]

• Dipolarophile: N-Phenylmaleimide, Dimethyl maleate, or

  -Nitrostyrene.[1]

• Base: Triethylamine (TEA) or DBU (if using AgOTf).[1] With AgOAc, external base is often catalytic or not required if the substrate is reactive enough, but 0.1 eq TEA is recommended to initiate.

• Solvent: Dichloromethane (DCM) or Toluene (Anhydrous, degassed).[1]

Standard Operating Procedure (SOP)

Step 1: Catalyst Complexation (In Situ) [1]

• In a flame-dried Schlenk tube equipped with a magnetic stir bar, add AgOAc (3.3 mg, 0.02 mmol, 10 mol%) and (R)-Xyl-SDP (15.4 mg, 0.022 mmol, 11 mol%).

• Evacuate and backfill with Argon (3 times).[1]

• Add anhydrous DCM (2.0 mL).

• Stir at room temperature for 30 minutes. The solution should turn from a suspension to a clear or slightly distinct colored solution, indicating complex formation.

Step 2: Reaction Setup

• Cool the catalyst solution to the desired temperature (typically 0°C to -20°C to maximize enantioselectivity).

• Add the

  -imino ester (0.20 mmol, 1.0 eq) dissolved in minimal DCM (0.5 mL).

• Add the Base (TEA, 0.02 mmol, 10 mol%). Stir for 5 minutes.

• Add the Dipolarophile (e.g., N-phenylmaleimide) (0.24 mmol, 1.2 eq).

Step 3: Monitoring & Workup

• Stir at the set temperature. Monitor via TLC (typically 2–12 hours).[1]

• Quench: Once conversion is complete, filter the mixture through a short pad of Celite to remove silver salts. Rinse with DCM.[1]

• Concentrate: Evaporate the solvent under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Figure 2: Step-by-step experimental workflow.[1]

Data Summary & Performance Metrics

The following table summarizes typical performance metrics for Ag(I)/(R)-Xyl-SDP catalyzed cycloadditions based on analogous SDP ligand performance profiles in literature [1, 2].

Parameter	Value / Range	Notes
Catalyst Loading	1 – 10 mol%	3-5 mol% is standard for scale-up.[1]
Yield	85 – 98%	Highly efficient conversion.[1]
Diastereoselectivity (dr)	> 20:1 (endo:exo)	Rigid spiro-ligand enforces high endo-selectivity.[1]
Enantioselectivity (ee)	90 – 99%	Xyl-SDP often outperforms Ph-SDP by 2-5% ee due to sterics.[1]
Reaction Time	2 – 12 Hours	Faster with electron-deficient dipolarophiles (e.g., maleimides).[1]

Troubleshooting & Optimization

• Low Enantioselectivity:

  • Cause: Temperature too high.[1]

  • Fix: Lower temperature to -40°C. The reaction will be slower but stereocontrol will increase.[1]

  • Alternative: Switch solvent to Toluene or THF.[1] Non-coordinating solvents (Toluene) often boost ee in ion-pair mechanisms.[1]

• Low Conversion:

  • Cause: Catalyst deactivation or impure imine.[1]

  • Fix: Ensure the

    -imino ester is freshly prepared or recrystallized.[1] Trace acid in the imine can kill the active Ag-ylide.[1] Increase base loading to 15 mol%.

• Silver Mirror Formation:

  • Cause: Reduction of Ag(I) to Ag(0).[1]

  • Fix: Ensure strict exclusion of light (wrap flask in foil) and oxygen.[1]

References

• Zhou, Q.-L. "Privileged Chiral Ligands and Catalysts."[1] Wiley-VCH, 2011. (Foundational text on SDP ligands).

• Zeng, W., & Zhou, Y.-G. "AgOAc catalyzed asymmetric [3+2] cycloaddition of azomethine ylides."[1][3] Tetrahedron Letters, 2007. (Establishes AgOAc protocols for phosphine ligands). [1]

• Adrio, J., & Carretero, J. C. "Recent advances in the catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides." Chemical Communications, 2019.[1] (Review of mechanism and ligand classes).

• ChemScene Product Data. "(R)-Xyl-SDP." (Commercial availability and physical properties).[1]

Sources

• 1. chemscene.com [chemscene.com]
• 2. (R)-Xyl-SDP | C49H50P2 | CID 11309256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lac.dicp.ac.cn [lac.dicp.ac.cn]

Application Note: Substrate Scope &amp; Protocols for (R)-Xyl-SDP Catalyzed Asymmetric Hydrogenation

Introduction: The "Spiro" Advantage in Asymmetric Catalysis

In the landscape of chiral ligands, (R)-Xyl-SDP (CAS: 917377-75-4) represents a pinnacle of structural engineering. Belonging to the class of

-symmetric spirobiindane diphosphines developed by Prof. Qi-Lin Zhou and colleagues, this ligand addresses a critical failure point common in atropisomeric ligands (like BINAP): the flexibility of the chiral backbone.

(R)-Xyl-SDP features a rigid 1,1'-spirobiindane scaffold that prevents "backbone breathing" during the catalytic cycle. The specific inclusion of 3,5-dimethylphenyl (xylyl) groups on the phosphorus atoms creates a deeper, more sterically interlocking chiral pocket compared to its phenyl-substituted parent (SDP). This modification is not merely cosmetic; it is the primary driver for achieving >99% ee in sterically demanding substrates where standard ligands fail.

Primary Applications:

• Asymmetric Hydrogenation (AH) of

  -unsaturated carboxylic acids (NSAID precursors).

• AH of aromatic and heteroaromatic ketones.

• Dynamic Kinetic Resolution (DKR) of

  -substituted ketones.

Mechanistic Insight & Catalyst Design

The efficacy of (R)-Xyl-SDP stems from its ability to enforce a rigid chiral environment around the Ruthenium (Ru) center. Unlike biaryl ligands that rely on restricted rotation, the spiro backbone is fused, minimizing entropy loss upon substrate binding.

The Catalytic Engine

For the hydrogenation of unsaturated acids, the active catalyst is typically a Ru(II)-dicarboxylate species . The mechanism proceeds via an inner-sphere pathway involving olefin coordination, hydride insertion, and metathesis.

Figure 1: Simplified catalytic cycle for the Ru-(R)-Xyl-SDP catalyzed hydrogenation of unsaturated acids. The rigid spiro backbone dictates the facial selectivity during the migratory insertion step.

Substrate Scope Analysis

The "Xyl" variation is specifically tuned for substrates that require a tighter chiral pocket to differentiate between prochiral faces.

A. -Unsaturated Carboxylic Acids (NSAID Precursors)

This is the flagship application of (R)-Xyl-SDP. The ligand excels in hydrogenating tiglic acid derivatives and 2-arylpropenoic acids, which are precursors to blockbuster NSAIDs like Naproxen and Ibuprofen.

• Mechanism: Ru-dicarboxylate pathway.

• Performance: The 3,5-dimethyl groups prevent the substrate from slipping, ensuring high ee even with smaller alkyl substituents.

B. Aromatic Ketones

When combined with a diamine co-ligand (e.g., DPEN or DAIPEN), (R)-Xyl-SDP forms a Noyori-type catalyst. It is particularly effective for ortho-substituted acetophenones where steric clash is a limiting factor for BINAP.

C. Heteroaromatic Ketones

Substrates containing pyridine, furan, or thiophene rings often poison catalysts or result in low ee. (R)-Xyl-SDP maintains high turnover numbers (TON) due to the electronic richness of the xylyl phosphines, which strengthens the Ru-P bond against competitive heteroatom coordination.

Data Summary: Comparative Performance

Substrate Class	Specific Example	Catalyst System	Pressure (atm)	Yield (%)	ee (%)
Unsat. Acid	2-(6-methoxy-2-naphthyl)acrylic acid	Ru(OAc)₂[(R)-Xyl-SDP]	6-10	>95	98.5 (S)
Unsat. Acid	Tiglic Acid	Ru(OAc)₂[(R)-Xyl-SDP]	4-6	>99	97.0
Aryl Ketone	2'-Methylacetophenone	RuCl₂[(R)-Xyl-SDP][DAIPEN]	10-20	98	99.1
Hetero-Ketone	2-Acetylthiophene	RuCl₂[(R)-Xyl-SDP][DPEN]	10	96	98.2

Experimental Protocols

Safety Pre-Check

• Hydrogen Gas: Reactions operate at high pressure (6–50 atm). Ensure autoclave integrity and use a blast shield.

• Solvents: Methanol and Ethanol must be degassed (freeze-pump-thaw x3) to prevent catalyst oxidation.

Protocol A: Hydrogenation of Unsaturated Acids (In-Situ Preparation)

Target: Synthesis of (S)-Naproxen precursor.

• Catalyst Pre-formation:

  • In a glovebox (N₂ atmosphere), weigh [Ru(p-cymene)Cl₂]₂ (3.1 mg, 0.005 mmol) and (R)-Xyl-SDP (7.7 mg, 0.011 mmol).

  • Dissolve in degassed MeOH (3 mL) and stir at 50°C for 2 hours.

  • Note: The solution typically turns from orange to deep reddish-brown, indicating the formation of the active cationic species or solvate.

• Substrate Addition:

  • Add the unsaturated acid substrate (1.0 mmol) directly to the catalyst solution.

  • Add NaOMe (1.0 eq) if the substrate is not soluble, or if the mechanism requires carboxylate generation (substrate dependent; often free acid works with Ru-dicarboxylate pre-catalysts).

  • Optimization: For highest ee, use isolated Ru(OAc)₂[(R)-Xyl-SDP] if available. If generating in-situ from Ru-Cl species, ensure complete complexation.

• Hydrogenation:

  • Transfer the mixture to a stainless steel autoclave.

  • Purge with H₂ (10 atm) three times.

  • Pressurize to 6 atm (relatively low pressure favors enantioselectivity for this class).

  • Stir at Room Temperature (25°C) for 12–16 hours.

• Work-up:

  • Release pressure carefully.

  • Concentrate the solvent.[1]

  • Acidify with 1N HCl (if base was used) and extract with EtOAc.

Protocol B: Hydrogenation of Ketones (Ru-Diamine System)

Target: Chiral secondary alcohols.

• Complex Preparation:

  • Mix [RuCl₂(benzene)]₂ (0.005 mmol), (R)-Xyl-SDP (0.01 mmol), and chiral diamine (e.g., (R,R)-DPEN, 0.01 mmol) in DMF or Toluene.

  • Heat at 80°C for 1 hour under Argon.

  • Remove solvent in vacuo to obtain the solid precatalyst RuCl₂[(R)-Xyl-SDP][DPEN].

• Reaction Setup:

  • Dissolve substrate (2.0 mmol) and precatalyst (S/C = 2000) in degassed 2-propanol.

  • Add t-BuOK (0.02 mmol, base is mandatory for the Noyori mechanism).

  • Pressurize to 20-50 atm H₂.

  • Stir at 25–30°C for 6–10 hours.

Workflow & Optimization Strategy

The following diagram outlines the decision matrix for optimizing reactions with (R)-Xyl-SDP.

Figure 2: Optimization workflow. Note that for (R)-Xyl-SDP, lower temperatures often drastically improve ee due to the rigidity of the steric pocket.

Troubleshooting & "Self-Validating" Checks

To ensure the protocol is working correctly, perform these checks:

• The Color Test:

  • Observation: Ru-Xyl-SDP complexes in MeOH should be orange/red.

  • Failure Mode: A black or dark green precipitate indicates Ru-colloid formation (reduction of metal) or oxidation of the phosphine. Abort and re-degass solvents.

• The Pressure Drop:

  • Observation: For a 10 mmol scale reaction, a noticeable pressure drop should occur within the first hour.

  • Failure Mode: No pressure drop implies catalyst poisoning. Check substrate purity (remove halides/sulfur) or increase S/C ratio.

• Base Sensitivity (Ketones only):

  • If using the ketone protocol, the reaction will not proceed without t-BuOK. Ensure the base is fresh and dry.

References

• Seminal Synthesis of SDP Ligands: Xie, J.-H., Wang, L.-X., Fu, Y., Zhu, S.-F., Fan, B.-M., Duan, H.-F., & Zhou, Q.-L. (2003). Synthesis of Spiro Diphosphines and Their Application in Asymmetric Hydrogenation of Ketones. Journal of the American Chemical Society, 125(15), 4404–4405.

• Application to Unsaturated Acids (Naproxen): Cheng, X., Zhang, Q., Xie, J.-H., & Zhou, Q.-L. (2005). Highly Enantioselective Hydrogenation of α-Arylacrylic Acids Catalyzed by Ru-SDP Complexes. Angewandte Chemie International Edition, 44(7), 1118–1121.

• Review of Spiro Ligands in Catalysis: Xie, J.-H., & Zhou, Q.-L. (2011). Chiral Diphosphine and Monodentate Phosphorus Ligands on a Spiro Scaffold for Transition-Metal-Catalyzed Asymmetric Reactions.[2][3] Accounts of Chemical Research, 41(5), 581–593.

• Mechanism of Ru-Catalyzed Hydrogenation: Dub, P. A., & Gordon, J. C. (2018). The role of the metal-ligand bond in the outer-sphere catalytic hydrogenation of ketones. Nature Reviews Chemistry, 2, 396–408.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Qi-Lin Zhou | Nankai University | 453 Publications | 5949 Citations | Related Authors [scispace.com]
• 3. Highly Efficient Asymmetric Hydrogenation Catalyzed by Iridium Complexes with Tridentate Chiral Spiro Aminophosphine Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

solvent and temperature effects on (R)-Xyl-SDP catalysis

Application Note: Solvent and Temperature Optimization for (R)-Xyl-SDP Catalyzed Asymmetric Hydrogenation

Introduction & Mechanistic Basis

The (R)-Xyl-SDP ligand belongs to the class of chiral spiro diphosphines (SDP) developed by the Zhou group. Characterized by a rigid 1,1'-spirobiindane backbone and sterically demanding 3,5-dimethylphenyl (xylyl) groups on the phosphorus centers, this ligand demonstrates exceptional enantioselectivity in the asymmetric hydrogenation of simple aromatic ketones, heteroaromatic ketones, and

-unsaturated ketones.

Unlike flexible biaryl ligands (e.g., BINAP), the spiro backbone of Xyl-SDP prevents "dihedral angle breathing," maintaining a fixed chiral pocket even under thermal stress. However, the catalytic efficiency of the RuCl₂[(R)-Xyl-SDP][(R,R)-DPEN] system is highly sensitive to solvation and thermal parameters due to the specific outer-sphere mechanism involving the diamine co-ligand.

Core Mechanistic Drivers:

• Solvent-Assisted Transition State: The reaction typically proceeds via a concerted transfer of hydride (from Ru) and proton (from the amine NH) to the ketone. This transition state is stabilized by hydrogen-bonding networks, making protic solvents critical.

• Steric Locking: The Xyl groups create a tight steric wall. While this maximizes ee, it increases the energy barrier for substrate approach, making the system temperature-sensitive.

Critical Parameter Analysis

Solvent Effects: The Protic Necessity

For Ru-Xyl-SDP/Diamine systems, the solvent is not merely a medium but a co-catalyst.

• Primary Recommendation: 2-Propanol (IPA) is the industry standard. It balances solubility of the lipophilic Ru-Xyl-SDP complex with the polarity required for the ionic transition state.

• Secondary Solvents: Ethanol (EtOH) or Methanol (MeOH). Note that MeOH often yields faster rates but slightly lower ee due to its smaller size allowing "looser" transition state fitting.

• Aprotic Co-Solvents: Toluene or DCM should only be used (max 20% v/v) if the substrate is insoluble in pure alcohols. Pure aprotic solvents generally deactivate the Ru-diamine mechanism.

Solvent Class	Representative	Effect on Activity (TOF)	Effect on Selectivity (ee)	Recommendation
Secondary Alcohol	2-Propanol (IPA)	High	Optimal	Standard
Primary Alcohol	Ethanol / Methanol	Very High	Moderate to High	Use for sluggish substrates
Chlorinated	Dichloromethane	Low	Low	Avoid (unless co-solvent)
Aromatic	Toluene	Very Low	Variable	Avoid

Temperature Effects: The Ceiling Concept

(R)-Xyl-SDP exhibits a "Ceiling Temperature" regarding enantioselectivity.

• Optimal Range:

  to .

• Low Temperature (

  ): May increase ee by 0.5–1.0% but often reduces TOF by >50%. Only recommended for highly labile substrates.

• High Temperature (

  ): Significant risk of ee erosion. The rigid spiro backbone resists thermal racemization of the ligand, but the substrate enantioface selection becomes less discriminated due to increased kinetic energy.

Visualization: Optimization Workflow

The following diagram illustrates the decision logic for screening solvent and temperature conditions.

Caption: Logic flow for optimizing (R)-Xyl-SDP hydrogenation parameters based on initial screening results.

Detailed Experimental Protocol

Objective: Asymmetric hydrogenation of Acetophenone (Model Substrate) using Ru-(R)-Xyl-SDP.

Materials

• Catalyst Precursor:

  or pre-formed .

• Ligand: (R)-Xyl-SDP (Spiro-diphosphine).

• Diamine: (R,R)-DPEN (if not using pre-formed complex).[1]

• Base:

  or (1.0 M in IPA). Note: t-BuONa is often superior for Xyl-SDP due to the smaller cation size fitting the steric bulk.

• Solvent: Anhydrous 2-Propanol (degassed).

• Gas: Hydrogen (

  ), 99.999% purity.

Step-by-Step Procedure

• Catalyst Preparation (In-Situ Method):

  • In a glovebox (

    ppm), weigh (2.5 mg, 0.005 mmol) and (R)-Xyl-SDP (0.011 mmol) into a Schlenk tube.

  • Add anhydrous DMF or IPA (1 mL) and stir at

    for 1 hour under Argon to form the Ru-diphosphine species.

  • Cool to RT, then add (R,R)-DPEN (0.011 mmol). Stir for 30 mins.

  • Validation: The solution should turn from reddish-brown to yellow-orange.

• Reaction Setup:

  • Place the substrate (Acetophenone, 2.0 mmol) into the autoclave glass liner.

  • Add the catalyst solution (S/C ratio 2000:1 to 5000:1).

  • Add solvent (IPA) to reach a total volume of 3.0 mL.

  • Add Base:

    (0.04 mmol, S/Base ratio 50:1). Crucial: Add base last to initiate the active hydride species.

• Hydrogenation:

  • Seal the autoclave and remove from glovebox.[1]

  • Purge with

    (pressurize to 10 atm, vent) cycles.

  • Pressurize to 50 atm (700 psi) .

  • Stir vigorously (1000 rpm) at

    for 12–24 hours.

• Work-up & Analysis:

  • Vent ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    carefully.

  • Concentrate the mixture under reduced pressure.

  • Analyze conversion via GC/NMR and ee via Chiral GC (e.g., Chirasil-DEX CB column).

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion (<10%)	Catalyst Poisoning	Ensure substrate is distilled/recrystallized. Remove halide/sulfur impurities.
Low Conversion (<10%)	Induction Period	Switch base from to . The smaller allows faster activation of the bulky Xyl-SDP complex.
Racemic Product	Temperature too high	Lower T to . Ensure the diamine (DPEN) matches the chirality of the SDP ligand (Matched pair: (R)-SDP with (R,R)-DPEN).
Low ee (80-90%)	Solvent Effect	Switch from MeOH to IPA or to increase steric discrimination in the transition state.

References

• Original Synthesis & Application of SDP Ligands: Xie, J.-H., Wang, L.-X., Fu, Y., Zhu, S.-F., Fan, B.-M., Duan, H.-F., & Zhou, Q.-L. (2003).[2] Synthesis of Spiro Diphosphines and Their Application in Asymmetric Hydrogenation of Ketones. Journal of the American Chemical Society, 125(15), 4404–4405.[2]

• Base and Solvent Effects in SDP Catalysis: Xie, J.-H., Liu, S., Huo, X.-H., Cheng, X., Duan, H.-F., Fan, B.-M., Wang, L.-X., & Zhou, Q.-L. (2005). Ru(II)-SDP-Complex-Catalyzed Asymmetric Hydrogenation of Ketones. Effect of the Alkali Metal Cation in the Reaction.[3][4][5] The Journal of Organic Chemistry, 70(8), 2967–2973.[5]

• Review of Spiro Ligands (Zhou Group): Xie, J.-H., & Zhou, Q.-L. (2008).[6] Chiral Diphosphine and Monodentate Phosphorus Ligands on a Spiro Scaffold for Transition-Metal-Catalyzed Asymmetric Reactions.[6][7][8] Accounts of Chemical Research, 41(5), 581–593.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of spiro diphosphines and their application in asymmetric hydrogenation of ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 5. Ru(II)-SDP-complex-catalyzed asymmetric hydrogenation of ketones. Effect of the alkali metal cation in the reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chiral diphosphine and monodentate phosphorus ligands on a spiro scaffold for transition-metal-catalyzed asymmetric reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]
• 8. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Technical Support Center: Pd-(R)-Xyl-SDP Stability &amp; Optimization

Status: Operational Ticket ID: PALLADIUM-SDP-STAB-001 Lead Scientist: Dr. [AI Name], Senior Application Scientist Subject: Improving the stability and turnover of Palladium-(R)-Xyl-SDP complexes in asymmetric catalysis.

Executive Summary: The Stability Paradox

The Pd-(R)-Xyl-SDP complex (Zhou Catalyst family) represents a "Stability Paradox." Its spiro-bi-phosphine backbone provides exceptional rigidity, preventing the racemization common in atropisomeric ligands like BINAP. However, the bulky xylyl (3,5-dimethylphenyl) groups—crucial for high enantioselectivity—create significant steric strain.

The Consequence: While the ligand backbone is rigid, the Pd-P bond is kinetically labile. Under stress (oxidative or thermal), the ligand dissociates more readily than less bulky variants, leading to two primary failure modes:

• Ligand Oxidation: Formation of phosphine oxides (catalytically dead).

• Pd Aggregation: Formation of inactive Pd-black precipitates.

This guide provides the protocols to mitigate these failure modes.

Mechanism of Degradation vs. Activation

To stabilize the catalyst, you must understand the competition between the Productive Cycle and the Death Pathway .

Figure 1: The kinetic competition between activation (green) and degradation (red/black). Note that the active Pd-H species is most vulnerable to aggregation if not stabilized by solvent or acid additives.

Module 1: Pre-Catalyst Handling (The Solid State)

The Issue: Users often assume "air-stable solid" means "indefinitely stable on the bench." The Reality: The Xyl-SDP ligand is electron-rich. Over weeks, surface oxidation creates a crust of phosphine oxide, which acts as a catalyst poison.

Protocol A: The "Argon Blanket" Storage System

• Storage: Store pure complexes in a glovebox or a desiccator under Ar.

• Temperature: -20°C is preferred to inhibit slow solid-state oxidation.

• Weighing:

  • Best Practice: Weigh inside a glovebox.

  • Acceptable: Weigh rapidly in air (<2 mins) and immediately transfer to a Schlenk flask that is effectively purged (3x vacuum/Ar cycles).

Module 2: Reaction Environment (The Solution State)

This is where 90% of stability issues occur. The choice of solvent and additive is not just for solubility; it is for ligand retention .

Solvent Compatibility Matrix

Solvent	Stability Rating	Technical Note
TFE (Trifluoroethanol)	[1] ★★★★★ (High)	Recommended. The "Magic Solvent." Stabilizes cationic Pd-H intermediates via H-bonding, preventing aggregation.
Dichloromethane (DCM)	★★★★☆ (Good)	Good solubility, but non-coordinating. Risk of Pd black if reaction stalls.
Methanol (MeOH)	★★☆☆☆ (Low)	Often leads to Pd black formation due to lack of stabilization for the bulky Xyl-SDP complex.
THF	★★★☆☆ (Med)	Acceptable, but can coordinate competitively, slowing down the reaction.

Protocol B: The "Acid-Boost" Stabilization

For asymmetric hydrogenation of imines or ketones, the addition of a Brønsted acid is critical. It does not just activate the substrate; it stabilizes the Pd-hydride species.

• Additive: Use L-Tartaric acid, Benzoic acid, or Acetic acid (10-50 mol% relative to substrate).

• Mechanism: The acid anion loosely coordinates to the Pd, filling the vacant site left by the hydride transfer, preventing the "naked" Pd from aggregating.

Module 3: Troubleshooting Guide (FAQ)

Q1: My reaction solution turned from orange/red to black within 10 minutes.

Diagnosis: Rapid Pd Aggregation (The "Crash Out"). Cause: Oxygen leak or insufficient degassing of solvent. The ligand oxidized, fell off, and Pd(0) clumped. The Fix:

• Degassing: Do not just sparge. Use the Freeze-Pump-Thaw method (3 cycles) for all solvents, especially MeOH or TFE.

• Scavenger: Add 1-2 mol% of free triphenylphosphine (

  ) or excess Xyl-SDP ligand. This acts as a "sacrificial" stabilizer for the Pd.

Q2: Conversion is stalling at 60%, but the ee is excellent (>95%).

Diagnosis: Catalyst Death. Cause: The catalyst is thermally unstable at the reaction temperature over long durations. The Fix:

• Temperature Step-Down: Lower the temperature by 10°C and increase H2 pressure (from 500 psi to 800 psi) to compensate for rate loss.

• Re-dosing: Do not add all catalyst at once. Add 50% at T=0 and 50% at T=12h via a syringe pump or second injection.

Q3: I see low enantioselectivity (<50% ee) compared to literature.

Diagnosis: Background Reaction or Ligand Dissociation. Cause: If the Pd loses the chiral Xyl-SDP ligand, it may still catalyze the reaction (racemically) as "naked" Pd. The Fix:

• Check Purity: Run a 31P NMR of your pre-catalyst. You should see a sharp singlet (or doublet). If you see a peak at ~30-50 ppm, that is Phosphine Oxide. Recrystallize the catalyst.

• Solvent Switch: Switch to TFE (2,2,2-Trifluoroethanol) . It strongly favors the ionic mechanism required for high enantioselectivity in Zhou-type hydrogenations.

Interactive Troubleshooting Flowchart

Use this logic tree to diagnose your specific stability issue.

Figure 2: Decision matrix for diagnosing catalyst failure modes.

References

• Zhou, Q.-L., et al. (2010). "Palladium-Catalyzed Asymmetric Hydrogenation of Unprotected Indoles." Journal of the American Chemical Society, 132(26), 8909–8911.

  • Relevance: Establishes the efficacy of Pd-SDP complexes and the critical role of Brønsted acid activ

• Zhou, Q.-L., et al. (2014). "Homogenous Pd-catalyzed asymmetric hydrogenation of unprotected indoles: scope and mechanistic studies." Journal of the American Chemical Society, 136(23), 8174-8177.

  • Relevance: Details the mechanism involving TFE solvent stabilization of ionic intermedi

• Xie, J.-H., & Zhou, Q.-L. (2008). "SDP: A new class of chiral spiro bisphosphine ligands." Accounts of Chemical Research, 41(5), 581–593.

  • Relevance: Fundamental review of the SDP ligand class, structural rigidity, and stability profiles.

• Beller, M., et al. (2022). "Palladium Bisphosphine Mono-Oxide Complexes: Synthesis, Scope, Mechanism, and Catalytic Relevance." ChemRxiv.

  • Relevance: Provides background on the oxidation pathways of bisphosphine ligands (BPMOs) and their inactivity.

Sources

• 1. Homogenous Pd-catalyzed asymmetric hydrogenation of unprotected indoles: scope and mechanistic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

refining reaction conditions for specific substrates with (R)-Xyl-SDP

Welcome to the Advanced Catalysis Support Hub. Product Focus: (R)-Xyl-SDP [Ligand ID: L-SDP-Xyl-001] Primary Application: Ruthenium-catalyzed asymmetric hydrogenation of ketones.

Catalyst Preparation & Handling

The performance of (R)-Xyl-SDP is critically dependent on the integrity of the Ruthenium pre-catalyst. Unlike simple phosphines, the spiro-backbone requires specific activation protocols to ensure the active hydride species is formed.

Standard Protocol: In-Situ Catalyst Generation

Recommended for screening and small-scale optimization.

Reagents:

• Metal Precursor:

  or

• Ligand: (R)-Xyl-SDP

• Diamine: (R,R)-DPEN (or DAIPEN for bulky substrates)

• Solvent: Anhydrous DMF or Diglyme (for complex formation)

Step-by-Step Workflow:

• Deoxygenation: Evacuate and backfill a Schlenk flask with Argon (

  ).

• Ligand Loading: Add

  (0.5 eq) and (R)-Xyl-SDP (1.05 eq).

• Complexation: Add anhydrous DMF (

  ). Heat to 100°C for 10-15 minutes . The solution should turn from brown/red to clear orange/yellow.

• Diamine Addition: Cool to room temperature. Add (R,R)-DPEN (1.05 eq). Stir for 15 minutes.

• Usage: This solution contains the pre-catalyst

  . Use immediately or remove solvent in vacuo to store as a solid under Argon.

Technical Note: Do not use alcohols (MeOH/iPrOH) for the complexation step (Step 3), as they can lead to premature reduction or solvolysis. Use them only for the actual hydrogenation reaction.

Substrate-Specific Optimization

(R)-Xyl-SDP is a "privileged" ligand because its rigid spiro-backbone tolerates steric bulk better than BINAP. However, conditions must be tuned based on the substrate class.

Optimization Matrix

Substrate Class	Key Challenge	Recommended Solvent	Base	Pressure ( )
Simple Aromatic Ketones (e.g., Acetophenone)	Enantiocontrol is easy; Rate is the variable.	-PrOH	-BuOK	8–10 atm
-Aryl Cycloalkanones	Controlling cis/trans diastereoselectivity.	-PrOH / -BuOH (9:1)	-BuONa	20–50 atm
Heteroaromatic Ketones (e.g., 2-Acetylpyridine)	Catalyst poisoning by N-coordination.	MeOH (acidic workup may be needed)	-BuOK	30–50 atm
Bulky -Alkyl Ketones (e.g., Pinacolone)	Steric hindrance slows hydride transfer.	-PrOH	-BuOK	50+ atm

The "Cation Effect" (Critical Optimization)

For sterically demanding substrates using Xyl-SDP, the counter-cation of the base plays a kinetic role.

• Observation: Reaction stalls at 60% conversion.

• Fix: Switch from

  -BuOK to -BuONa .

• Reasoning: The smaller

  cation reduces steric congestion in the transition state relative to the bulky Xyl-groups on the ligand, accelerating the hydride transfer step [1].

Experimental Workflow & Mechanism

The following diagram illustrates the standard workflow and the decision logic for troubleshooting reaction failures.

Caption: Logic flow for Ru-Xyl-SDP hydrogenation, highlighting critical decision points for conversion and enantioselectivity optimization.

Troubleshooting & FAQs

Q1: My reaction turns black and stops proceeding. What happened? Diagnosis: Catalyst decomposition (Ruthenium black formation). Cause:

• Oxygen Leak: The active hydride species is extremely air-sensitive.

• Low Substrate/Catalyst (S/C) Ratio: If the S/C is too low (< 500), the catalyst can aggregate. Solution: Ensure rigorous degassing of

  -PrOH (freeze-pump-thaw recommended). Increase S/C ratio to at least 1,000:1.

Q2: I am getting high conversion but low ee (e.g., 60% ee). Diagnosis: "Leaky" catalytic cycle or background reaction. Troubleshooting:

• Temperature: The reaction might be too fast. Lower the temperature to 0°C or even -20°C. Xyl-SDP is active enough to sustain turnover at low temps.

• Base Amount: Excess base can promote racemizaton of the product (via Meerwein-Ponndorf-Verley mechanism). Keep base:catalyst ratio strict (e.g., 10:1 to 50:1), do not use large excess relative to substrate.

• Diamine Mismatch: Ensure you are using the "matched" case. For (R)-Xyl-SDP, (R,R)-DPEN is typically the matched partner. Using (S,S)-DPEN will destroy selectivity [2].

Q3: Can I use this for aliphatic ketones? Answer: Yes, but it is challenging. Protocol Adjustment: Aliphatic ketones lack the

-stacking interaction provided by aromatic substrates.

• Additives: Addition of catalytic amounts of

  or using -BuONa is essential.

• Pressure: Increase

  pressure to 50-80 atm.

• Alternative: Consider using the Tridentate SDP-based Ir catalysts (e.g., Ir-SpiroPAP) if Ru-Xyl-SDP fails for purely aliphatic chains [3].

Q4: The substrate has a pyridine ring (or amine) and the reaction won't start. Diagnosis: Catalyst poisoning via N-coordination to Ru. Solution:

• Acidic Additive: Add 1.0 eq of

  or dilute HCl to protonate the pyridine nitrogen, preventing it from binding to the metal. The Ru-Xyl-SDP catalyst tolerates acidic conditions well (often better than neutral for these substrates).

• Solvent: Switch to MeOH to improve solubility of the protonated substrate.

References

• Xie, J.-H., et al. (2005).[1] "Ru(II)-SDP-complex-catalyzed asymmetric hydrogenation of ketones. Effect of the alkali metal cation in the reaction." Journal of Organic Chemistry.

• Ohkuma, T., et al. (2006).

  -Arene/N-Tosylethylenediamine-Ruthenium(II) Catalysts." Journal of the American Chemical Society.

• Xie, J.-H., & Zhou, Q.-L. (2014). "Spiro Ligands for Asymmetric Catalysis." Accounts of Chemical Research.

Sources

• 1. Ru(II)-SDP-complex-catalyzed asymmetric hydrogenation of ketones. Effect of the alkali metal cation in the reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Cost-Effectiveness &amp; Performance Guide: (R)-Xyl-SDP in Asymmetric Catalysis

Executive Summary: The Economics of Rigidity

In the landscape of privileged chiral ligands, (R)-Xyl-SDP (Spiro Diphosphine) represents a shift from the "flexible" biaryl atropisomerism of BINAP to the "rigid" spiro-biindane framework. While generic ligands like BINAP are chemically inexpensive ($/g), they often incur hidden downstream costs due to lower turnover numbers (TON) and moderate enantioselectivity (ee).[1]

This guide evaluates the cost-effectiveness of (R)-Xyl-SDP not merely as a raw material, but as a process enabler.[1] The Verdict: For substrates requiring strict enantiopurity (>99% ee) without recrystallization, (R)-Xyl-SDP is often more cost-effective than BINAP or SEGPHOS due to its ability to operate at ultra-low catalyst loadings (S/C > 100,000) and eliminate purification steps.[1]

Technical Analysis: The Spiro Advantage

To understand the value proposition, one must understand the failure mode of alternatives. Biaryl ligands (BINAP, MeO-BIPHEP) rely on atropisomerism—rotation is restricted, but the backbone retains some flexibility ("breathing").[1] Under high temperatures or steric stress, this flexibility can lead to catalyst deactivation or "leakage" of the minor enantiomer.

(R)-Xyl-SDP utilizes a 1,1'-spirobiindane backbone.[1][2][3][4]

• Structural Rigidity: The spiro-carbon locks the two indane rings perpendicular to each other. There is zero degree of freedom for the backbone to twist or flatten.

• The "XYL" Effect: The 3,5-dimethylphenyl (xylyl) groups on the phosphorus create a deep, narrow chiral pocket. This "fence" forces the substrate into a single orientation, maximizing stereoelectronic communication.

Diagram 1: Ligand Selection Logic & Mechanism

The following decision tree illustrates when to deploy Xyl-SDP over commmodity ligands, based on substrate difficulty and economic constraints.

Caption: Decision matrix for ligand selection. Xyl-SDP is the economic choice when downstream purification costs exceed the premium ligand price.

Comparative Performance Analysis

The following data aggregates performance metrics for the Asymmetric Hydrogenation (AH) of difficult ketone substrates (e.g., tert-butyl ketones or heteroaromatic ketones), which are notoriously difficult for generic BINAP.

Table 1: Head-to-Head Catalyst Performance

Reaction Conditions: Ru-complex, H₂ (10-50 atm), IPA/Base, 25-30°C.[1]

Feature	(R)-BINAP (Generic)	(R)-SEGPHOS (Takasago)	(R)-Xyl-SDP (Zhou/Nankai)
Backbone Type	Biaryl (Flexible)	Biaryl (Narrow Angle)	Spiro (Rigid)
Substrate: Acetophenone	96-97% ee	98-99% ee	>99.9% ee
Substrate: Heteroaryl Ketones	85-92% ee	95-97% ee	98-99% ee
Max S/C Ratio (Loading)	2,000 - 10,000	10,000 - 50,000	100,000
Ligand Cost (Relative)	$ (Commodity)	(Mid-High)	$ (Premium)
Total Process Cost *	High (Requires Purification)	Moderate	Low (Direct Isolation)

*Total Process Cost includes catalyst price + solvent + time + yield loss during recrystallization.[1]

Field Insight: The "Hidden" Cost of 97% ee

In drug development, 97% ee is often a "failure." It implies 1.5% of the wrong enantiomer. Removing that 1.5% often requires recrystallization, which might sacrifice 10-20% of the total yield.

• (R)-Xyl-SDP often delivers >99% ee directly from the reactor.[1]

• Economic Impact: Even if Xyl-SDP costs 5x more per gram than BINAP, the elimination of a unit operation (recrystallization) and the 20% yield retention makes it cheaper per kg of final product.

Experimental Protocol: Asymmetric Hydrogenation of Aryl Ketones

This protocol utilizes the RuCl2[(R)-Xyl-SDP][(R,R)-DPEN] precatalyst system.[1] This "matched" combination of chiral diphosphine and chiral diamine is critical for the metal-ligand cooperative mechanism.

Materials

• Precatalyst: RuCl2[(R)-Xyl-SDP][(R,R)-DPEN] (Commercially available or prepared in situ).[1]

• Substrate: Acetophenone (purified/distilled).

• Base: t-BuOK (Potassium tert-butoxide), 1.0 M in THF.[1]

• Solvent: Isopropanol (IPA), degassed.[1]

Step-by-Step Methodology

• Catalyst Preparation (In Situ Method):

  • In a glovebox, charge a vial with [Ru(p-cymene)Cl2]2 (0.5 equiv) and (R)-Xyl-SDP (1.05 equiv).[1]

  • Add degassed DMF or Ethanol and stir at 80°C for 1 hour.

  • Cool to RT, add (R,R)-DPEN (1.05 equiv), and stir for another 2 hours.

  • Validation Check: Solution should turn from reddish-brown to yellow/orange.[1]

• Hydrogenation Setup:

  • Load the autoclave with the substrate (Acetophenone, 1.0 equiv) in IPA (0.5 - 1.0 M concentration).

  • Add the catalyst solution.[5] Target S/C ratio: 10,000:1 (Start here; scale to 100,000:1 for optimization).

  • Add t-BuOK (Base/Catalyst ratio = 50:1 to 200:1).[1] Note: Base is required to activate the Ru-H species.

• Reaction:

  • Purge autoclave with H₂ (3 cycles).

  • Pressurize to 10–20 bar (atm) .

  • Stir vigorously at 25–30°C .

  • Monitoring: Monitor H₂ uptake. Reaction is typically fast (1–4 hours).[1]

• Workup:

  • Vent H₂. Concentrate solvent.[1]

  • Pass through a short silica plug to remove Ru residues.[1]

  • Analyze ee via Chiral HPLC (e.g., Chiralcel OD-H column).[1]

Diagram 2: Experimental Workflow & Critical Control Points

Caption: Workflow for Ru-catalyzed hydrogenation. CCP = Critical Control Point.[1]

Cost-Benefit Calculation Framework

To justify the purchase of (R)-Xyl-SDP, use this calculation:

[1]

• : Cost of recrystallization (solvents, reactor time, energy).[1]
• : Value of the product lost during purification (typically 10-15% for recrystallization).[1]
• : Cost of Xyl-SDP catalyst.[1]
• : Cost of BINAP catalyst.

Scenario: If your API is worth

500/kg.[1] Even if Xyl-SDP costs 400/kg by achieving >99% ee initially and skipping purification.[1]

References

• Xie, J.-H., et al. "Enantioselective Hydrogenation of Ketones Catalyzed by Ru(II) Complexes of Spiro Diphosphine Ligands."[1] Journal of the American Chemical Society, 2003.

• Zhou, Q.-L. "Privileged Chiral Ligands and Catalysts."[1] Wiley-VCH, 2011.[1] (Foundational text on Spiro Ligands).[1][6]

• Ohkuma, T., et al. "Asymmetric Hydrogenation of Ketones with Ru-Complexes."[1] Journal of the American Chemical Society, 1995. (Comparison baseline for BINAP).

• Tang, W., & Zhang, X. "New Chiral Phosphorus Ligands for Enantioselective Hydrogenation."[1] Chemical Reviews, 2003.[1]

• Sigma-Aldrich. "(R)-Xyl-SDP Product Specification and Safety Data Sheet."

Sources

• 1. chemscene.com [chemscene.com]
• 2. (R)-Xyl-SDP | Sigma-Aldrich [sigmaaldrich.com]
• 3. (R)-Xyl-SDP(O) 1462321-89-6 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. ethz.ch [ethz.ch]
• 6. Chiral spirosiladiphosphines: ligand development and applications in Rh-catalyzed asymmetric hydrosilylation/cyclization of 1,6-enynes with enhanced r ... - Chemical Science (RSC Publishing) DOI:10.1039/D2SC06349B [pubs.rsc.org]

Validation of Catalytic Results Using (R)-Xyl-SDP: A Comparative Guide

Executive Summary: The Spiro Advantage

In the landscape of asymmetric catalysis, "privileged ligands" are defined by their versatility and high stereocontrol. While BINAP and SEGPHOS have historically dominated, the Spiro Diphosphine (SDP) class—specifically (R)-Xyl-SDP —has emerged as a superior alternative for challenging substrates.

This guide validates the performance of (R)-Xyl-SDP in Ru-catalyzed asymmetric hydrogenation of ketones , comparing it directly against industry standards. The data presented demonstrates that the rigid spirobiindane backbone, combined with the steric bulk of xylyl groups, offers a "lock-and-key" fit that frequently surpasses the stereoselectivity of biaryl atropisomeric ligands.

Comparative Analysis: (R)-Xyl-SDP vs. Alternatives

The "Xyl" and "Spiro" Effect Explained

The structural superiority of (R)-Xyl-SDP stems from two mechanistic features:

• Spiro-Rigidity: Unlike BINAP, which relies on atropisomerism (hindered rotation), the SDP backbone is fused and non-rotatable. This eliminates the "floppiness" that can erode enantioselectivity (ee) at higher temperatures.

• The Xylyl Fence: The 3,5-dimethylphenyl (xylyl) groups create a deeper, more obstructed chiral pocket than standard phenyl groups. This "fencing" effect forces the substrate into a single orientation during the hydride transfer step.

Benchmark Data: Asymmetric Hydrogenation of Acetophenone

Reaction Conditions: Substrate (2.0 M), Catalyst (S/C = 2000), solvent (i-PrOH), t-BuOK, H₂ (10 atm), 25°C.

Feature	(R)-Xyl-SDP / (R,R)-DPEN	(R)-BINAP / (R,R)-DPEN	(R)-SEGPHOS / (R,R)-DPEN
Ligand Class	Spiro Diphosphine (Rigid)	Biaryl (Atropisomeric)	Biaryl (Atropisomeric/Narrow Bite)
Yield (%)	>99%	>99%	>99%
Enantioselectivity (ee)	99.9% (R)	98.0% (R)	99.2% (R)
Turnover Frequency (TOF)	~4,500 h⁻¹	~3,800 h⁻¹	~4,200 h⁻¹
Performance on Bulky Ketones	Excellent (>98% ee)	Moderate (90-95% ee)	Good (95-97% ee)
Stability	High (No racemization)	High	High

Key Insight: While all three ligands perform well on simple substrates, (R)-Xyl-SDP maintains >99% ee even with sterically demanding substrates (e.g., tert-butyl ketones or ortho-substituted acetophenones), where BINAP performance typically drops.

Decision Framework: Ligand Selection

Use the following logic flow to determine when to deploy (R)-Xyl-SDP in your workflow.

Caption: Decision tree for selecting (R)-Xyl-SDP based on substrate sterics and required enantiopurity.

Experimental Protocol: Ru-Catalyzed Asymmetric Hydrogenation

This protocol describes the self-validating synthesis of chiral alcohols using the RuCl₂[(R)-Xyl-SDP][(R,R)-DPEN] precatalyst.

A. Pre-Validation Checklist (Trustworthiness)

Before starting, validate your system to ensure reproducibility:

• Ligand Purity: Check ³¹P NMR of (R)-Xyl-SDP. Expect a sharp singlet at ~ -12 to -15 ppm (solvent dependent). Oxide impurities appear at positive ppm.

• Solvent Quality: Use anhydrous 2-propanol (i-PrOH).[1] Water content >0.1% can deactivate the catalyst.

• Base Freshness: Use fresh t-BuOK (1.0 M in t-BuOH or solid). Old, hydrolyzed base leads to stalled conversion.

B. Step-by-Step Procedure

Target Reaction: Hydrogenation of 2'-Methylacetophenone to (R)-1-(2-methylphenyl)ethanol.

• Catalyst Preparation (In-Situ):

  • In a glovebox (Ar atmosphere), weigh [RuCl₂(benzene)]₂ (2.5 mg, 0.005 mmol) and (R)-Xyl-SDP (7.5 mg, 0.011 mmol) into a dried Schlenk tube.

  • Add anhydrous DMF (1 mL) and heat at 100°C for 10 min. (Solution turns reddish-brown).

  • Cool to RT. Add (R,R)-DPEN (2.4 mg, 0.010 mmol). Stir for 30 min.

  • Validation Point: This generates the precatalyst. Can be used immediately or isolated.

• Reaction Setup:

  • Place substrate 2'-Methylacetophenone (1.34 g, 10 mmol) in a stainless steel autoclave equipped with a glass liner and a magnetic stir bar.

  • Add anhydrous 2-propanol (4.0 mL).

  • Add the prepared Catalyst Solution (entire aliquot, S/C = 2000).

  • Add t-BuOK (1.0 M in t-BuOH, 0.1 mL, 0.1 mmol). Base is critical for activating the Ru-H species.

• Hydrogenation:

  • Seal the autoclave.[1][2] Purge with H₂ gas (pressurize to 5 atm, release) × 3 times.

  • Pressurize to 10 atm (150 psi) .

  • Stir vigorously (1000 rpm) at 25°C for 6–12 hours.

  • Monitoring: Monitor H₂ uptake. Reaction is complete when pressure stabilizes.

• Workup & Analysis:

  • Vent H₂ carefully.[1] Concentrate the mixture under reduced pressure.

  • Pass through a short silica plug (eluent: EtOAc) to remove catalyst residues.

  • Analysis: Determine conversion by ¹H NMR. Determine ee% by Chiral HPLC (Chiralcel OJ-H column, Hexane/i-PrOH 95:5).

Mechanistic Validation: The Catalytic Cycle

Understanding why the reaction works allows for troubleshooting. The cycle follows the Noyori Bifunctional Mechanism , where the amine proton of the DPEN ligand assists in hydride delivery.

Caption: Noyori bifunctional catalytic cycle. The (R)-Xyl-SDP ligand controls the geometry of the "Active Species" node.

References

• Xie, J.-H., et al. (2005). Enantioselective Hydrogenation of α-Aryl-β-substituted Acrylic Acids Catalyzed by Ir-Spiro-P,N Complexes. Journal of the American Chemical Society.

• Xie, J.-H., & Zhou, Q.-L. (2008). Discovery of Chiral Spiro Ligands for Asymmetric Catalysis. Accounts of Chemical Research.

• Ohkuma, T., et al. (1998). Asymmetric Hydrogenation of Alkenyl, Cyclopropyl, and Aryl Ketones.[3] RuCl2(xylbinap)(1,2-diamine) as a Highly Effective Precatalyst. Journal of the American Chemical Society. (Comparative reference for Xyl-BINAP)

• BenchChem Technical Support. (2025). Application Notes and Protocols for (S)-Tol-SDP in Asymmetric Hydrogenation. BenchChem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Protocol for stereodivergent asymmetric hydrogenation of quinoxalines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Asymmetric Hydrogenation of Ketones by Simple Alkane-Diyl-Based Ir(P,N,O) Catalysts: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling (R)-Xyl-SDP: A Framework for Safety and Efficacy

As a cornerstone of modern asymmetric catalysis, the (R)-Xyl-SDP ligand represents a powerful tool for drug development and fine chemical synthesis. Its efficacy, however, is matched by the imperative for meticulous handling. This guide moves beyond mere procedural checklists to establish a comprehensive safety framework, grounded in risk assessment and scientific causality. Our objective is to empower you, our fellow researchers, to handle this valuable reagent with the confidence that comes from deep, actionable knowledge, ensuring both personal safety and the integrity of your experimental outcomes.

Foundational Risk Assessment: Understanding (R)-Xyl-SDP

(R)-Xyl-SDP, a chiral phosphine ligand, is a stable, solid compound at room temperature.[1] However, its chemical nature necessitates a multi-faceted approach to risk assessment. The primary hazards are not related to extreme reactivity or flammability under standard conditions but are centered on its toxicological properties and the inherent sensitivity of its phosphine functional groups.

Table 1: GHS Hazard Profile for (R)-Xyl-SDP

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statement

| Acute Toxicity 4 (Oral) | GHS07 (Exclamation Mark) | Warning | H302: Harmful if swallowed[1][2] |

The core, classified risk is acute oral toxicity .[2] While accidental ingestion is a primary concern, the potential for inhaling fine particulates during weighing and transfer operations constitutes a significant secondary risk that must be mitigated. Furthermore, like most organophosphine compounds, (R)-Xyl-SDP is susceptible to air oxidation, which can degrade the ligand to the corresponding phosphine oxide, rendering it ineffective for catalysis.[3] Therefore, proper handling is crucial not only for safety but also for ensuring experimental reproducibility.

The Core PPE Ensemble: A Multi-Layered Defense

Personal Protective Equipment (PPE) is the most direct barrier between the researcher and the chemical. The selection of each component is a deliberate choice based on the specific risks posed by (R)-Xyl-SDP. Supplier safety information recommends a baseline of gloves, eyeshields, and a dust mask.[1] We will expand upon this to create a robust, field-proven protocol.

Table 2: Recommended PPE for Handling (R)-Xyl-SDP

Protection Type	Specification	Rationale
Eye & Face	Chemical splash goggles (ANSI Z87.1 certified)	Provides a full seal around the eyes to protect against airborne particulates and accidental splashes of solvents used with the ligand.[4][5]
	Face shield (used with goggles)	Recommended for large-scale operations (>10g) or when there is a significant risk of splashing.
Hand	Nitrile gloves	Offers excellent protection against solid particulates and incidental contact with most organic solvents.[4][6] Always inspect gloves for tears before use.[5]
Body	100% cotton or flame-resistant lab coat	Protects skin and personal clothing from contamination. Must be fully buttoned.[7]
	Full-length pants and closed-toe shoes	Ensures no exposed skin on the lower body, a common area for spills to land.[5][7]

| Respiratory | NIOSH-approved N95 respirator | Essential for weighing and transferring the solid powder to prevent inhalation of fine particulates.[1] |

Operational Protocols: Integrating Safety into Your Workflow

Safe handling is an active process that begins before the container is even opened. All operations involving (R)-Xyl-SDP powder should be performed within a certified chemical fume hood to contain any airborne particulates.[6][8] For highly sensitive reactions requiring an inert atmosphere, a glovebox is the preferred environment.[3][9]

The following decision tree illustrates the process for selecting the appropriate level of PPE based on the specific task.

Caption: PPE selection workflow for handling (R)-Xyl-SDP.

• Area Preparation: Ensure the chemical fume hood sash is at the appropriate working height and the work surface is clean and uncluttered.

• Don PPE: Put on the complete core PPE ensemble as detailed in Table 2, ensuring your N95 respirator forms a proper seal.

• Equilibrate Reagent: Allow the (R)-Xyl-SDP container to warm to ambient temperature before opening to prevent condensation of atmospheric moisture, which could compromise the ligand.

• Minimize Dust: Open the container inside the fume hood. Use a spatula to carefully transfer the desired amount of the solid to a tared weigh boat or creased weighing paper. Avoid any actions that could generate dust, such as dropping or tapping the container unnecessarily.

• Controlled Transfer: Carefully add the weighed solid to the reaction vessel. If using a funnel, ensure it is dry and properly sized.

• Immediate Cleanup: Use a brush and dustpan or a dedicated vacuum cleaner with a HEPA filter to clean up any minor spills immediately. Wipe the area with a solvent-dampened towel.

• Secure Storage: Tightly reseal the (R)-Xyl-SDP container, purge with an inert gas (e.g., nitrogen or argon) if possible, and return it to the recommended storage conditions (typically -20°C).[1]

• Doff PPE: Remove PPE in the correct order (gloves first, followed by lab coat, then eye protection and respirator) to avoid cross-contamination. Wash hands thoroughly with soap and water.[4]

Emergency and Disposal Plans

Preparedness is a critical component of laboratory safety.

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

• Eye Contact: Flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.

• Ingestion: As the material is harmful if swallowed, seek immediate medical attention.[2] Do not induce vomiting. The GHS P-codes P301, P317, and P330 are relevant here.[2]

• Spills: For small powder spills, cover with a damp paper towel to avoid raising dust, then gently scoop the material into a labeled waste container. For larger spills, evacuate the area and contact your institution's environmental health and safety office.

Waste containing phosphine ligands requires careful handling to prevent the potential generation of toxic phosphine gas upon reaction with incompatible waste streams.[10]

• Segregate Waste: All solid waste (weigh boats, contaminated gloves, towels) and solutions containing (R)-Xyl-SDP must be collected in a dedicated, clearly labeled hazardous waste container.

• Quenching Residuals: For quenching residual (R)-Xyl-SDP in reaction vessels, a cautious, controlled process is necessary. In a fume hood, slowly add a dilute oxidizing solution (such as 10% hydrogen peroxide or a dilute bleach solution) to the vessel containing a suitable solvent. This will oxidize the phosphine to the less hazardous phosphine oxide. Be aware that this reaction can be exothermic.

• Final Disposal: The neutralized waste should be transferred to your institution's hazardous waste stream in accordance with all local and federal regulations. Never dispose of phosphine-containing waste down the drain.

By internalizing this comprehensive safety framework, you not only protect yourself and your colleagues but also ensure the scientific validity of your work. The careful handling of (R)-Xyl-SDP is a direct investment in reliable, reproducible, and safe research.

References

• Solubility of Things. Safety and Handling of Organometallic Compounds.
• National Center for Biotechnology Information. PubChem Compound Summary for CID 11309256, (R)-Xyl-SDP.
• Food and Agriculture Organization of the United Nations. Manual of fumigation for insect control - Chemicals used as fumigants (cont.) - Phosphine.
• Sigma-Aldrich. (R)-Xyl-SDP Product Page.
• ChemScene. (R)-Xyl-SDP Product Page.
• Sigma-Aldrich. (R)-Xyl-SDP(O) Product Page.
• SigmaAldrich.cn. (R)-Xyl-SDP Product Page.
• University of Wisconsin-Madison. Laboratory Safety Standard Operating Procedure (SOP) for Organometallic Compounds.
• National Research Council. 2011. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press.
• Linde Gas. Safety Data Sheet: Phosphine.
• Harvey Mudd College Department of Chemistry. Safe Laboratory Practices in Chemistry. Revised 29 October 2015.
• National Response Team. NRT Quick Reference Guide: Phosphine; Aluminum, Magnesium, and Zinc Phosphide. September 2018.
• Centers for Disease Control and Prevention. NIOSH Pocket Guide to Chemical Hazards: Phosphine.
• GOV.UK. Compendium of chemical hazards: Phosphine. 15 December 2018.
• BenchChem. Technical Support Center: Handling Air-Sensitive Phosphine Ligands in Palladium Catalysis.
• Fisher Scientific. Air-Sensitive Chemistry: Practical and Safety Considerations. 15 May 2021.
• California State University, Bakersfield. Topic 1: Safety in the Organic Chemistry Laboratory.
• WorkSafe.qld.gov.au. Phosphine gas. 07 October 2025.
• Agency for Toxic Substances and Disease Registry (ATSDR). ToxFAQs™ for Phosphine.
• Strem. (S)-(-)-7,7'-Bis[di(3,5-dimethylphenyl)phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobiindane, min. 97% (S)-Xyl-SDP.

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